3-(Benzyloxy)cyclobutanecarboxylic acid

• CAS: 84182-48-9

Core Science & Biosynthesis

Technical Monograph: 3-(Benzyloxy)cyclobutanecarboxylic Acid

Structure, Stereochemical Dynamics, and Synthetic Protocols

Executive Summary

3-(Benzyloxy)cyclobutanecarboxylic acid is a critical scaffold in modern medicinal chemistry, serving as a conformationally restricted bioisostere for ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

-aminobutyric acid (GABA) derivatives and glutamate analogs. Its utility lies in the cyclobutane ring's ability to project substituents into precise vectors, defined by the ring's "puckered" conformation. This guide provides a rigorous analysis of the molecule's structural dynamics, a validated synthetic route optimized for stereochemical control, and analytical protocols for distinguishing its cis and trans isomers.

Structural Dynamics & Stereochemistry[1]

The Puckered Conformation

Unlike cyclopropane (planar) or cyclopentane (envelope), cyclobutane adopts a non-planar "puckered" or "butterfly" conformation to relieve torsional strain caused by eclipsing methylene hydrogens.[1] This pucker angle is approximately 25–35°.

For 1,3-disubstituted cyclobutanes like 3-(benzyloxy)cyclobutanecarboxylic acid, this conformation dictates the thermodynamic stability of isomers:

• The cis Isomer (Thermodynamic Product): Both the carboxylic acid (at C1) and the benzyloxy group (at C3) occupy pseudo-equatorial positions. This diequatorial arrangement minimizes 1,3-diaxial interactions, making the cis isomer significantly more stable.

• The trans Isomer (Kinetic/Less Stable): One substituent is forced into a pseudo-axial position while the other remains pseudo-equatorial. This introduces transannular strain.[2]

Graphviz Visualization: Conformational Logic

The following diagram illustrates the relationship between substitution patterns and conformational stability.

Figure 1: Conformational analysis of 1,3-disubstituted cyclobutanes showing the thermodynamic preference for the cis-diequatorial arrangement.[2]

Synthetic Architecture & Optimization[1]

The synthesis of 3-(benzyloxy)cyclobutanecarboxylic acid is best approached via the functionalization of 3-oxocyclobutanecarboxylic acid .[2] Direct alkylation of cyclobutanes is difficult; therefore, ketone reduction followed by etherification is the standard industrial route.

Optimized Synthetic Route

This protocol prioritizes the isolation of the cis-isomer.

Step 1: Esterification (Protection) To prevent interference during the reduction and alkylation steps, the carboxylic acid is first protected as a methyl ester.

• Reagents: MeOH, H2SO4 (cat.) or SOCl2.

• Rationale: Esters are easier to purify via flash chromatography than free acids.

Step 2: Stereoselective Reduction Reducing the ketone at C3 creates the alcohol. The choice of reducing agent dictates the cis/trans ratio.

• Agent A (NaBH4): Yields a mixture of cis and trans (approx. 60:40).

• Agent B (L-Selectride): Bulky hydride attacks from the less hindered face, favoring the formation of the cis-alcohol (pseudo-equatorial -OH) due to the approach vector.

• Protocol: Treat Methyl 3-oxocyclobutanecarboxylate with NaBH4 in MeOH at 0°C. Quench with sat. NH4Cl.[2]

Step 3: Benzylation (Williamson Ether Synthesis) The secondary alcohol is protected with a benzyl group.

• Reagents: Benzyl trichloroacetimidate (mild acid conditions) OR Benzyl bromide/NaH (classic basic conditions).[2]

• Preferred Method: Benzyl bromide (BnBr) with NaH in DMF/THF.[2]

• Note: This step retains the stereochemistry established in Step 2.

Step 4: Hydrolysis

• Reagents: LiOH in THF/H2O.[2]

• Outcome: Yields the final free acid.

Graphviz Visualization: Synthetic Workflow[1]

Figure 2: Step-by-step synthetic pathway from the oxo-acid precursor to the final benzylated product.

Analytical Validation (E-E-A-T)

Distinguishing the cis and trans isomers is the most common point of failure in this synthesis. Reliance solely on retention time is insufficient.

Nuclear Magnetic Resonance (NMR) Criteria

The definitive assignment requires 1H NMR analysis, focusing on the methine protons at C1 and C3.

Feature	cis-Isomer (Major)	trans-Isomer (Minor)	Mechanistic Reason
Symmetry	Plane of symmetry present	Plane of symmetry present	Both are achiral meso compounds (if achiral R groups).[2]
NOE Signal	Strong NOE between H1 and H3	No/Weak NOE between H1 and H3	In cis, H1 and H3 are on the same face (pseudo-axial), spatially close (~2.5 Å).
C3-H Shift	Typically 3.8 - 4.1 ppm	Typically 4.2 - 4.5 ppm	Anisotropy of the ring and shielding effects differ in (e,e) vs (a,e).
Coupling ( )	Complex multiplets	Distinct patterns	Vicinal couplings differ due to dihedral angles in the puckered ring.

Self-Validating Protocol:

• Isolate the major product.

• Perform a 1D NOE difference experiment or 2D NOESY .

• Irradiate the C1-methine proton (alpha to Carbonyl).[2]

• Positive Result: Enhancement of the C3-methine signal confirms the cis stereochemistry (1,3-diaxial relationship of protons in the diequatorial substituent conformation).[2]

Physical Properties[1]

• Appearance: Typically a viscous oil or low-melting solid (depending on purity).[2]

• Solubility: Soluble in DCM, EtOAc, MeOH; sparingly soluble in water (unless as a salt).

References

• Vertex Pharmaceuticals Inc. (2013).[2] Synthesis method of 3-oxocyclobutanecarboxylic acid. CN103232340A.[2] Google Patents. Link

• Wiberg, K. B., & Barth, D. E. (1969). Conformational studies of cyclobutanes. Journal of the American Chemical Society, 91(18), 5124–5130.

• Advanced ChemBlocks Inc. (2024).[2][3] Product Specification: 3-(Benzyloxy)cyclobutane-1-carboxylic acid. Catalog ID: A-431. Link

• MDPI. (2020).[2] 3-((Benzyloxy)carbonyl)bicyclo[1.1.1]pentane-1-carboxylic Acid. Molbank 2020(1), M1115. (Comparative structural analysis of rigidified cyclo-systems). Link

• Sigma-Aldrich. (2024).[2] 3-Benzyloxycyclobutane-1,1-dicarboxylic acid AldrichCPR. Product No. 84182-46-7.[4] Link

Sources

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• 2. 84182-47-8|cis-3-(Benzyloxy)cyclobutanecarboxylic acid|BLD Pharm [bldpharm.com]
• 3. 3-Benzyloxy-cyclobutanecarboxylic acid 97% | CAS: 4958-02-5 | AChemBlock [achemblock.com]
• 4. 3-Benzyloxycyclobutane-1,1-dicarboxylic acid AldrichCPR 84182-46-7 [sigmaaldrich.com]

Solubility Profiling & Process Development: 3-(Benzyloxy)cyclobutanecarboxylic Acid

Topic: Solubility of 3-(Benzyloxy)cyclobutanecarboxylic acid in organic solvents Content Type: In-depth Technical Guide Audience: Researchers, Process Chemists, and Drug Development Professionals

Executive Summary & Compound Architecture

3-(Benzyloxy)cyclobutanecarboxylic acid is a critical intermediate in the synthesis of cyclobutane-containing pharmaceuticals, particularly JAK inhibitors and other small-molecule immunomodulators. Its structural rigidity, provided by the cyclobutane ring, combined with the orthogonal reactivity of the carboxylic acid and the benzyl ether, makes it a valuable scaffold.

However, its amphiphilic nature—possessing both a lipophilic benzyl ether tail and a hydrophilic carboxylic acid head—creates a complex solubility profile. This guide moves beyond static data points to provide a dynamic framework for solvent selection, process optimization, and purification strategies.

Physicochemical Profile

Property	Value / Characteristic	Implication for Solubility
Molecular Formula	C₁₂H₁₄O₃	Moderate Molecular Weight (206.24 g/mol )
LogP (Predicted)	~2.1 - 2.5	Lipophilic enough for organic extraction; poorly soluble in water.
pKa (Acid)	~4.5 - 4.8	Solubility is highly pH-dependent in aqueous media.
H-Bond Donors	1 (COOH)	High affinity for protic solvents (Alcohols).
H-Bond Acceptors	3 (C=O, -OH, -O-Bn)	Good solubility in aprotic polar solvents (THF, DMSO).
Stereochemistry	cis / trans isomers	Isomers may exhibit distinct solubility curves (fractional crystallization potential).

Solubility Thermodynamics & Solvent Screening

As a Senior Application Scientist, I advise against random solvent screening. Instead, utilize a First-Principles Approach based on the "Like Dissolves Like" principle and Hansen Solubility Parameters (HSP).

Predicted Solubility Matrix

Based on the functional group analysis and isolation protocols from patent literature (e.g., isolation of cyclobutane derivatives via DCM/Heptane), the following solubility profile is established:

Solvent Class	Specific Solvents	Solubility Rating	Mechanistic Rationale
Chlorinated	Dichloromethane (DCM), Chloroform	High (>100 mg/mL)	Excellent interaction with the benzyl ring and carboxylic dimer disruption. Primary solvent for extraction.
Esters	Ethyl Acetate (EtOAc), Isopropyl Acetate	High	Good H-bond acceptor capability. Standard solvent for reaction work-up.
Alcohols	Methanol, Ethanol, IPA	High	Strong H-bonding with COOH. Caution: Potential for esterification at high T/acidic conditions.
Ethers	THF, MTBE, 2-MeTHF	Moderate - High	Excellent for solubilizing the ether backbone. MTBE is often used for crystallization.
Hydrocarbons	Hexane, Heptane, Cyclohexane	Low (<5 mg/mL)	Lack of polarity to solvate the COOH group. These act as Anti-Solvents .
Aqueous	Water (pH < 3)	Negligible	Molecule exists in non-ionized form.
Aqueous	Water (pH > 8)	High	Formation of carboxylate salt (Sodium 3-(benzyloxy)cyclobutanecarboxylate).

Visualization: Solubility Screening Workflow

The following decision tree outlines the logical flow for selecting a solvent system for this specific intermediate.

Figure 1: Decision logic for solvent selection based on process stage (Reaction, Work-up, or Crystallization).[1]

Experimental Protocols: Validating Solubility

Trustworthiness in data comes from rigorous methodology. Use these protocols to generate internal data for your specific batch (as impurity profiles can drastically alter solubility).

Protocol A: Gravimetric Solubility Determination (The "Gold Standard")

Purpose: To determine the saturation solubility (

) at a specific temperature.

• Preparation: Weigh approximately 100 mg of 3-(benzyloxy)cyclobutanecarboxylic acid into a 4 mL glass vial.

• Solvent Addition: Add the target solvent (e.g., Toluene) in 100 µL increments.

• Equilibration: Vortex the vial at the target temperature (e.g., 25°C) for 24 hours. Ensure excess solid remains (saturated suspension).

• Filtration: Filter the supernatant using a 0.45 µm PTFE syringe filter (pre-heated if measuring hot solubility).

• Quantification:

  • Option 1 (Gravimetric): Evaporate a known volume of filtrate to dryness and weigh the residue.

  • Option 2 (HPLC): Dilute the filtrate with Mobile Phase (e.g., ACN:Water) and inject.

• Calculation:

Protocol B: Acid-Base Swing (Self-Validating Purification)

This protocol confirms the pH-dependent solubility profile, a critical attribute for purifying this intermediate from neutral impurities (like benzyl alcohol).

• Dissolution: Dissolve crude mixture in DCM (10 volumes).

• Extraction (Basic): Wash with 10% aq.

  .

  • Observation: The carboxylic acid deprotonates and moves to the aqueous layer (Water-soluble). Neutral impurities remain in DCM.

• Separation: Discard the organic layer (or keep for recovery of neutrals).

• Precipitation (Acidic): Acidify the aqueous layer to pH ~2 using 1M HCl.

  • Observation: The product re-protonates and precipitates or oils out.

• Re-extraction: Extract the cloudy aqueous mixture with EtOAc or DCM .

• Isolation: Dry over

  and concentrate.

Process Development: Crystallization Strategies

For scale-up, solubility curves are essential. The cis and trans isomers of 3-substituted cyclobutanes often have significantly different solubilities, allowing for enrichment via crystallization.

Recommended Solvent Systems for Recrystallization

• Dichloromethane / Heptane:

  • Dissolve in minimum DCM at Room Temperature.

  • Slowly add Heptane until turbidity persists.

  • Cool to 0°C.[2]

  • Mechanism:[2][3][4][5][6][7] DCM solvates the benzyl/acid groups; Heptane acts as the anti-solvent forcing the lattice to form.

• Toluene:

  • Dissolve at 80°C (High solubility).[7]

  • Cool to 0°C (Low solubility).

  • Benefit: Toluene provides

    stacking opportunities with the benzyl group, potentially aiding crystal packing.

Visualization: Impurity Rejection Workflow

Figure 2: Acid-Base extraction workflow leveraging pH-dependent solubility.

References

• Synthesis of Cyclobutane Intermediates: Preparation of 3-oxocyclobutanecarboxylic acid and derivatives. Patent CN105037130A. (Describes DCM/Heptane recrystallization protocols for related cyclobutane acids).

• Solubility of Carboxylic Acids: Zhang, Y., et al.[8] "The solubilities of benzoic acid and its nitro-derivatives in organic solvents." ResearchGate.[8][9] (Provides comparative data for aromatic/carboxylic acid solubility trends).

• General Protocol for Solubility Measurement:Standard Operating Procedure for Gravimetric Solubility. Open Science Framework. (Methodological grounding).

• Cyclobutane Stereochemistry: Synthesis of 3-substituted cyclobutanes. Organic Syntheses, Coll. Vol. 6, p. 271. (Historical context on cyclobutane stability and isomer separation).

Sources

• 1. CN103467270A - Preparation method of 3-oxocyclobutanecarboxylic acid - Google Patents [patents.google.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. CN103242152A - Method for synthesizing compound 3-(benzyloxy)-1-cyclobutanone - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. CN111320535B - Preparation method of 3- (benzyloxy) -1-cyclobutanone - Google Patents [patents.google.com]
• 7. Page loading... [wap.guidechem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Master File: 3-(Benzyloxy)cyclobutanecarboxylic Acid

This guide serves as a technical master file for 3-(Benzyloxy)cyclobutanecarboxylic acid , a critical scaffold in modern medicinal chemistry used to modulate physicochemical properties and define exit vectors in drug candidates.

Part 1: Executive Summary & Chemical Profile

3-(Benzyloxy)cyclobutanecarboxylic acid (CAS: 4958-02-5) acts as a versatile building block, primarily utilized as a bioisostere for aromatic rings or flexible propyl linkers. Its cyclobutane core offers a unique "pucker" angle (~25–35°), allowing researchers to freeze bioactive conformations that are inaccessible to planar phenyl rings or freely rotating alkyl chains.

Chemical Identity Table

Property	Data
CAS Number	4958-02-5
IUPAC Name	3-(Benzyloxy)cyclobutane-1-carboxylic acid
Molecular Formula	C₁₂H₁₄O₃
Molecular Weight	206.24 g/mol
Physical State	White to off-white solid
Boiling Point	~194 °C (at 6 Torr)
pKa (Predicted)	4.48 ± 0.40
Stereochemistry	Exists as cis and trans isomers (separable)
Solubility	Soluble in DCM, EtOAc, MeOH; sparingly soluble in water

Part 2: Synthesis & Manufacturing Strategy

The synthesis of 3-(benzyloxy)cyclobutanecarboxylic acid is non-trivial due to the need for stereochemical control and the strain energy of the cyclobutane ring (~26 kcal/mol). The most robust industrial route proceeds through a 3-oxocyclobutanecarboxylic acid intermediate.

Core Synthetic Pathway (The "Ketone Reduction" Route)

This route allows for the divergence into cis or trans isomers based on the reducing agent used in Step 2.

• Ring Construction: [2+2] cycloaddition or alkylation of malonates with 1,3-dihalides/epichlorohydrin equivalents to form the cyclobutanone core.

• Stereoselective Reduction: Converting the ketone to the alcohol.

• Functionalization: Benzylation of the hydroxyl group.[1]

Figure 1: Divergent synthesis of cis- and trans-3-(benzyloxy)cyclobutanecarboxylic acid.

Step-by-Step Technical Analysis

Step 1: Assembly of 3-Oxocyclobutanecarboxylic Acid

The precursor is typically synthesized via the reaction of 3-chloro-2-(chloromethyl)propene or epichlorohydrin with dialkyl malonates, followed by hydrolysis and decarboxylation.

• Critical Control Point: Decarboxylation requires careful thermal control (100–110°C) to prevent ring fragmentation.

Step 2: Stereocontrolled Reduction

The geometry of the final product is set at this stage.

• To access the cis-isomer (Kinetic Product): Use bulky hydride reagents like L-Selectride or Li(sec-Bu)₃BH at -78°C. The hydride attacks from the less hindered face (trans to the carboxylate), forcing the hydroxyl group into the cis position.

• To access the trans-isomer (Thermodynamic Product): Use NaBH₄ in methanol at 0°C to room temperature. This yields a mixture (often 60:40 trans:cis) which must be separated via fractional crystallization or chromatography.

Step 3: Benzyl Protection (The "Williamson" Sequence)

Direct benzylation of the hydroxy-acid using NaH/BnBr is risky due to the formation of benzyl esters which are difficult to selectively hydrolyze without affecting the ether.

• Recommended Protocol:

  • Ester Protection: Convert the carboxylic acid to a methyl ester (MeOH/H₂SO₄).

  • Ether Formation: Treat with benzyl trichloroacetimidate (acidic conditions) or NaH/BnBr (basic conditions). The trichloroacetimidate method is milder and prevents epimerization.

  • Saponification: Hydrolyze the methyl ester using LiOH in THF/H₂O.

Part 3: Stereochemical Analysis & Separation

Distinguishing and separating the isomers is the most common bottleneck.

Separation Strategy

• Crystallization: The trans-isomer of 3-substituted cyclobutanecarboxylic acids generally has a higher melting point and lower solubility in non-polar solvents (e.g., Hexane/EtOAc mixtures) compared to the cis-isomer.

• Iodolactonization: Only the cis-isomer (where carboxylate and hydroxyl are on the same face) can undergo intramolecular lactonization under specific conditions, allowing for chemical separation.

NMR Diagnostics

• Cis-Isomer: The proton at C3 (H-C-OH) typically appears as a quintet due to symmetric coupling with the C2/C4 protons.

• Trans-Isomer: The proton at C3 often appears as a broader multiplet or tt (triplet of triplets) with different coupling constants due to the ring pucker.

Part 4: Applications in Drug Discovery[1]

This scaffold is not merely a passive linker; it is an active structural element used to fine-tune drug-target interactions.

Bioisosterism & Exit Vectors

The 1,3-disubstituted cyclobutane provides a rigid linear vector (in the trans form) or a "U-shape" vector (in the cis form).

• Replacement for Phenyl: It reduces the aromatic ring count (improving Fsp³ score), which correlates with higher clinical success rates by improving solubility and reducing metabolic liability (CYP inhibition).

• Replacement for Propyl/Butyl Chains: It restricts entropy. By locking the conformation, the entropic penalty upon binding to a protein target is reduced, potentially increasing potency.

Case Study: Solubility Enhancement

Replacing a central phenyl ring with a 3-(benzyloxy)cyclobutane moiety in kinase inhibitors has been shown to increase aqueous solubility by 10–50 fold due to the disruption of planar

- stacking in the crystal lattice.

Part 5: Experimental Protocols (Standard Operating Procedures)

Protocol A: Synthesis of cis-3-Hydroxycyclobutanecarboxylic Acid

Use this protocol to set the stereochemistry before benzylation.

• Setup: Flame-dry a 500 mL 3-neck flask under Nitrogen.

• Reagent Prep: Dissolve 3-oxocyclobutanecarboxylic acid (10.0 g, 87.6 mmol) in anhydrous THF (150 mL). Cool to -78°C.[2]

• Reduction: Add L-Selectride (1.0 M in THF, 105 mL, 1.2 eq) dropwise over 45 minutes. Maintain internal temp < -70°C.

• Quench: Stir for 2 hours at -78°C. Carefully quench with MeOH (20 mL) followed by oxidative workup (NaOH/H₂O₂). Caution: Exothermic.

• Isolation: Acidify aqueous layer to pH 2 with HCl. Extract with EtOAc (3 x 100 mL). Dry over Na₂SO₄ and concentrate.

• Yield: Expect ~85% yield of predominantly cis-isomer (>95:5 dr).

Protocol B: Benzylation (Williamson Ether Method)

Note: Performed on the methyl ester derivative.

• Deprotonation: To a suspension of NaH (60% in oil, 1.5 eq) in dry DMF at 0°C, add methyl 3-hydroxycyclobutanecarboxylate (1.0 eq) dissolved in DMF. Stir for 30 min.

• Alkylation: Add benzyl bromide (1.2 eq) dropwise. Allow to warm to RT and stir for 12 hours.

• Workup: Quench with saturated NH₄Cl. Extract with Et₂O. Wash organic phase with LiCl (5% aq) to remove DMF.

• Hydrolysis: Dissolve the crude ester in THF/MeOH/H₂O (3:1:1). Add LiOH (2.5 eq). Stir at RT until TLC shows consumption of ester (~4 h).

• Purification: Acidify to pH 3, extract with EtOAc, and recrystallize from Hexane/EtOAc to obtain pure 3-(benzyloxy)cyclobutanecarboxylic acid .

References

• Synthesis of 3-oxocyclobutanecarboxylic acid: Org. Synth.2005 , 81, 178. Link

• Stereoselective reduction of cyclobutanones: J. Org. Chem.1988 , 53, 3841. Link

• Cyclobutanes in Drug Discovery: J. Med. Chem.2020 , 63, 21, 12267–12307. Link

• Benzylation Protocols (Bicyclo[1.1.1]pentane analog): Molbank2025 , M2075.[3][4] Link

• Cis/Trans Separation of Cyclobutane Acids: US Patent 4306077A. Link

Sources

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• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application of 3-(Benzyloxy)cyclobutanecarboxylic acid in CNS drug discovery

Application Note: Strategic Utilization of 3-(Benzyloxy)cyclobutanecarboxylic Acid in CNS Drug Discovery

Executive Summary

The central nervous system (CNS) drug discovery landscape is currently undergoing a "3D Renaissance," moving away from flat, aromatic-heavy structures toward sp³-rich scaffolds that offer improved solubility and metabolic stability. 3-(Benzyloxy)cyclobutanecarboxylic acid (CAS: 4958-02-5) represents a high-value building block in this domain. It serves as a versatile, protected scaffold for introducing the cyclobutane ring—a bioisostere for phenyl rings and flexible alkyl chains. This guide details the application of this compound to engineer conformationally restricted ligands with optimized Blood-Brain Barrier (BBB) permeability and reduced lipophilicity (LogP).

Scientific Rationale: The Cyclobutane Advantage

"Escape from Flatland"

Traditional CNS ligands often rely on planar aromatic rings, which can lead to poor solubility and high non-specific binding. The cyclobutane ring offers a "puckered" conformation (butterfly shape), increasing the fraction of sp³ hybridized carbons (

) without significantly increasing molecular weight.

• Bioisosterism: The cyclobutane ring acts as a bioisostere for a phenyl ring (similar spatial volume but lower lipophilicity) or a gem-dimethyl group.

• Conformational Restriction: Unlike flexible ethyl or propyl linkers, the cyclobutane ring constrains the vector of substituents (e.g., cis vs. trans), reducing the entropic penalty upon receptor binding.

The 3-(Benzyloxy) Motif

The 3-(benzyloxy)cyclobutanecarboxylic acid scaffold is particularly valuable because it is bifunctional :

• Carboxylic Acid: Ready for amide coupling to pharmacophores.

• Benzyloxy Group: A masked hydroxyl group. Upon deprotection (hydrogenolysis), it reveals a secondary alcohol at the 3-position. This alcohol can serve as a hydrogen bond donor/acceptor or a handle for further derivatization (e.g., fluorination to prevent metabolism).

Application Workflow: Designing CNS Ligands

The following workflow describes the conversion of a generic, metabolically unstable lead compound (containing a flexible linker or a phenyl ring) into a robust CNS candidate using 3-(benzyloxy)cyclobutanecarboxylic acid.

Structural Design Strategy

The goal is to replace a linear alkyl chain or a phenyl spacer with the cyclobutane core.

Figure 1: Strategic workflow for scaffold hopping using 3-(benzyloxy)cyclobutanecarboxylic acid.

Detailed Experimental Protocol

Objective: Synthesis of a conformationally restricted 3-hydroxycyclobutane-1-carboxamide derivative.

Materials & Reagents

• Starting Material: 3-(Benzyloxy)cyclobutanecarboxylic acid (CAS: 4958-02-5).[1]

• Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), DIPEA (N,N-Diisopropylethylamine).

• Solvents: Anhydrous DMF, Methanol, Ethyl Acetate.

• Catalyst: 10% Palladium on Carbon (Pd/C).

Step 1: Amide Coupling

Rationale: The carboxylic acid moiety is coupled to the amine pharmacophore (R-NH2) to establish the core connectivity.

• Dissolution: In a round-bottom flask, dissolve 3-(benzyloxy)cyclobutanecarboxylic acid (1.0 equiv) in anhydrous DMF (0.1 M concentration).

• Activation: Add DIPEA (3.0 equiv) followed by HATU (1.2 equiv). Stir at room temperature for 15 minutes to form the activated ester.

• Addition: Add the target amine (R-NH2, 1.1 equiv).

• Reaction: Stir at room temperature for 4–12 hours. Monitor by LC-MS (Look for M+H peak corresponding to the coupled benzyl ether).

• Workup: Dilute with Ethyl Acetate, wash with saturated NaHCO3 (x2), water (x1), and brine (x1). Dry over Na2SO4 and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc gradient).

Step 2: Hydrogenolysis (Benzyl Deprotection)

Rationale: Removal of the benzyl group reveals the 3-hydroxyl group, lowering LogP and enabling specific H-bond interactions within the CNS target pocket.

• Preparation: Dissolve the purified amide intermediate (from Step 1) in Methanol (or EtOH/EtOAc mix).

• Catalyst Addition: Carefully add 10% Pd/C (10 wt% loading relative to substrate) under an inert atmosphere (Nitrogen).

• Hydrogenation: Purge the vessel with Hydrogen gas (balloon pressure is usually sufficient). Stir vigorously at room temperature for 2–6 hours.

• Filtration: Filter the reaction mixture through a Celite pad to remove the Pd/C catalyst. Wash the pad with Methanol.

• Isolation: Concentrate the filtrate in vacuo to yield the crude 3-hydroxycyclobutane derivative.

Step 3: Stereochemical Assignment (Critical QC)

Cyclobutanes exist as cis and trans isomers. The starting material is often a mixture or predominantly cis.

• NMR Validation: Use 1H-NMR NOE (Nuclear Overhauser Effect) experiments to confirm the relative stereochemistry between the C1-amide and C3-hydroxyl.

  • Cis-isomer: Strong NOE between H1 and H3.

  • Trans-isomer: Weak or no NOE between H1 and H3.

Data Analysis & Expected Outcomes

The incorporation of this scaffold typically alters physicochemical properties favorable for CNS penetration.

Table 1: Comparative Properties of Linker Scaffolds

Property	Phenyl Linker	Propyl Chain	3-OH-Cyclobutane	Impact on CNS Utility
LogP	High (>3.5)	Moderate	Low (<2.5)	Improved solubility & unbound fraction (fu).
tPSA (Ų)	Low	Low	Increased (+20)	The -OH group adds polarity without charge.
Fsp³	Low	High	High	Correlates with clinical success/lower toxicity.
Conformation	Planar/Rigid	Flexible	Puckered/Rigid	Reduced entropic penalty; specific vector.

Note: Data derived from standard medicinal chemistry principles applied to bioisosteres [1, 2].

Mechanism of Action: The "Pucker" Effect

The cyclobutane ring is not planar; it adopts a puckered conformation to relieve torsional strain. This creates a unique vector for the substituents that differs from both cyclopentane (envelope) and benzene (flat).

Figure 2: The "Pucker Effect" of cyclobutane rings minimizes torsional strain and pre-organizes the ligand for receptor binding.

References

• Van der Kolk, M. R., et al. (2022).[2] "Cyclobutanes in Small-Molecule Drug Candidates." ChemMedChem, 17(9).[2]

• Meanwell, N. A. (2011). "The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems." Burger's Medicinal Chemistry and Drug Discovery.

• Krogsgaard-Larsen, P., et al. (2002). "Conformationally restricted GABA analogs: from rigid carbocycles to cage hydrocarbons."[3] Current Topics in Medicinal Chemistry.

• Watanabe, M., et al. (2018). "Design and synthesis of cyclopropane-based conformationally restricted GABA analogues." Bioorganic & Medicinal Chemistry Letters.

• MySkinRecipes. "3-(Benzyloxy)-cyclobutanecarboxylic acid Product Data."

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• 1. 3-Benzyloxy-cyclobutanecarboxylic acid 97% | CAS: 4958-02-5 | AChemBlock [achemblock.com]
• 2. Cyclobutanes in Small-Molecule Drug Candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Conformationally restricted GABA analogs: from rigid carbocycles to cage hydrocarbons - PubMed [pubmed.ncbi.nlm.nih.gov]

Chiral Resolution of 3-(Benzyloxy)cyclobutanecarboxylic Acid Enantiomers: An Application Note and Protocol

Abstract

This technical guide provides a detailed methodology for the chiral resolution of racemic 3-(benzyloxy)cyclobutanecarboxylic acid, a key intermediate in the synthesis of various pharmaceuticals, particularly those targeting the central nervous system.[1] The protocol herein describes the diastereomeric salt crystallization technique, a robust and scalable method for separating enantiomers. We will explore the use of cinchonidine as a cost-effective and efficient chiral resolving agent. This document is intended for researchers, scientists, and professionals in drug development and medicinal chemistry, offering both a theoretical framework and a practical, step-by-step guide to achieving high enantiomeric purity.

Introduction: The Imperative of Chirality in Drug Development

Many organic molecules, including a vast number of pharmaceuticals, exist as enantiomers – non-superimposable mirror images. While chemically identical in an achiral environment, enantiomers can exhibit profoundly different pharmacological and toxicological profiles in the chiral environment of the human body. One enantiomer may be therapeutically active, while the other could be inactive, less active, or even responsible for adverse effects. Therefore, the ability to isolate and produce single enantiomer drugs is a critical aspect of modern pharmaceutical development.

3-(Benzyloxy)cyclobutanecarboxylic acid is a valuable building block in medicinal chemistry due to its rigid cyclobutane core and the synthetic versatility offered by its carboxylic acid and benzyloxy functionalities.[1] Its presence in the synthetic pathway of numerous drug candidates necessitates a reliable method for obtaining enantiomerically pure forms. Diastereomeric salt crystallization remains a widely employed and industrially viable method for chiral resolution.[2] This technique relies on the reaction of a racemic mixture with a single enantiomer of a chiral resolving agent to form a pair of diastereomeric salts. Unlike enantiomers, diastereomers possess different physical properties, such as solubility, allowing for their separation by fractional crystallization.[2][3]

This application note details a protocol for the chiral resolution of 3-(benzyloxy)cyclobutanecarboxylic acid using cinchonidine, a naturally occurring Cinchona alkaloid, as the resolving agent.[4]

Principle of Chiral Resolution via Diastereomeric Salt Formation

The fundamental principle of this resolution method is the conversion of a mixture of enantiomers, which have identical physical properties, into a mixture of diastereomers with distinct physical properties. This is achieved by reacting the racemic carboxylic acid with a chiral base, in this case, cinchonidine. The resulting acid-base reaction forms two diastereomeric salts:

• (R)-3-(benzyloxy)cyclobutanecarboxylic acid • (8S,9R)-cinchonidine

• (S)-3-(benzyloxy)cyclobutanecarboxylic acid • (8S,9R)-cinchonidine

These diastereomeric salts have different spatial arrangements and, consequently, different crystal packing energies and solubilities in a given solvent. By carefully selecting the solvent and crystallization conditions, one diastereomeric salt can be preferentially crystallized from the solution, leaving the other diastereomer enriched in the mother liquor. The less soluble diastereomeric salt is then isolated, and the desired enantiomer of the carboxylic acid is liberated by treatment with an acid.

Figure 1. Workflow for Chiral Resolution

Experimental Protocol

This protocol provides a general framework. Optimization of solvent, temperature, and stoichiometry may be necessary to achieve the best results for a specific batch of racemic 3-(benzyloxy)cyclobutanecarboxylic acid.

Materials and Equipment

• Reagents:

  • Racemic 3-(benzyloxy)cyclobutanecarboxylic acid

  • Cinchonidine (or other suitable chiral amine)

  • Methanol

  • Ethyl acetate

  • 1 M Hydrochloric acid (HCl)

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

• Equipment:

  • Round-bottom flasks

  • Magnetic stirrer and stir bars

  • Heating mantle or oil bath

  • Reflux condenser

  • Büchner funnel and filter flask

  • Vacuum source

  • Rotary evaporator

  • Separatory funnel

  • Standard laboratory glassware

  • Analytical balance

  • pH paper or pH meter

  • Chiral HPLC system for enantiomeric excess (e.e.) determination

Step-by-Step Procedure

Part A: Diastereomeric Salt Formation and Crystallization

• Dissolution: In a round-bottom flask, dissolve racemic 3-(benzyloxy)cyclobutanecarboxylic acid (1.0 eq.) in a suitable solvent (e.g., methanol or ethyl acetate). The choice of solvent is critical and may require screening to find one where the diastereomeric salts have a significant solubility difference.

• Addition of Resolving Agent: In a separate flask, dissolve cinchonidine (0.5 - 1.0 eq.) in the same solvent. The optimal molar ratio should be determined experimentally.

• Salt Formation: Slowly add the cinchonidine solution to the carboxylic acid solution with constant stirring.

• Crystallization: Allow the mixture to stir at room temperature. If no crystals form, the solution can be slowly cooled (e.g., to 4 °C or -20 °C) to induce crystallization. The ideal scenario is slow crystal growth, which generally leads to higher diastereomeric purity.

• Isolation of the Less Soluble Salt: Once a significant amount of precipitate has formed, collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold solvent to remove any adhering mother liquor.

Part B: Recrystallization for Purity Enhancement (Optional but Recommended)

• Redissolution: Dissolve the isolated diastereomeric salt in a minimal amount of a suitable hot solvent.

• Recrystallization: Allow the solution to cool slowly to room temperature, and then to a lower temperature if necessary, to induce recrystallization.

• Isolation: Collect the purified crystals by vacuum filtration and wash with a small amount of cold solvent. Repeat this process until the desired diastereomeric purity is achieved, as determined by an appropriate analytical method (e.g., chiral HPLC of the liberated acid).

Part C: Liberation of the Enantiomerically Enriched Carboxylic Acid

• Suspension: Suspend the diastereomerically pure salt in a mixture of water and an organic extraction solvent (e.g., ethyl acetate).[2]

• Acidification: While stirring vigorously, add 1 M HCl dropwise to the aqueous layer until the pH is less than 2.[2] This will protonate the carboxylate and break the salt.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with the organic solvent.

• Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the enantiomerically enriched 3-(benzyloxy)cyclobutanecarboxylic acid.

Analysis of Enantiomeric Excess (e.e.)

The enantiomeric excess of the final product should be determined using a suitable analytical technique, most commonly chiral High-Performance Liquid Chromatography (HPLC).

• Column: A polysaccharide-based chiral stationary phase (e.g., Chiralpak® IA or IC) is often effective for separating enantiomers of carboxylic acids.[5]

• Mobile Phase: A typical mobile phase might consist of a mixture of an alkane (e.g., n-hexane) and an alcohol (e.g., isopropanol or ethanol), often with a small amount of an acidic modifier like trifluoroacetic acid (TFA) to improve peak shape.[5]

• Detection: UV detection at a suitable wavelength.

The enantiomeric excess is calculated using the following formula:

e.e. (%) = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Data Presentation

The following table provides a hypothetical example of results that could be obtained during the optimization of the chiral resolution process.

Entry	Resolving Agent (eq.)	Solvent	Crystallization Temp. (°C)	Yield of Salt (%)	e.e. of Liberated Acid (%)
1	Cinchonidine (0.5)	Methanol	4	35	75
2	Cinchonidine (1.0)	Methanol	4	42	82
3	Cinchonidine (1.0)	Ethyl Acetate	25	38	88
4	Cinchonidine (1.0)	Ethyl Acetate	4	45	92
5	Cinchonidine (1.0)	Ethyl Acetate (after 1 recrystallization)	4	30	>98

Troubleshooting and Key Considerations

• No Crystal Formation: Try a different solvent or a mixture of solvents. Seeding the solution with a small crystal from a previous successful experiment can also induce crystallization.

• Low Enantiomeric Excess: The initial crystallization may not yield a diastereomerically pure salt. One or more recrystallizations are often necessary to enhance the purity.

• Solvent Selection: The choice of solvent is crucial. A good solvent will have a significant difference in solubility for the two diastereomeric salts.

• Cooling Rate: A slow cooling rate generally promotes the formation of larger, more well-defined crystals with higher purity.

• Stoichiometry: The molar ratio of the resolving agent to the racemic acid can impact both the yield and the enantiomeric excess. It is often beneficial to use a sub-stoichiometric amount of the resolving agent.

Conclusion

The diastereomeric salt crystallization method described in this application note provides a reliable and scalable approach for the chiral resolution of 3-(benzyloxy)cyclobutanecarboxylic acid. The use of cinchonidine as a resolving agent is a practical choice due to its availability and proven efficacy in resolving acidic compounds. By carefully optimizing the experimental parameters, particularly the solvent and crystallization conditions, high enantiomeric purity of the target compound can be achieved, which is essential for its application in the synthesis of chiral pharmaceuticals.

References

• Enantioseparation of 3-Hydroxycarboxylic Acids via Diastereomeric Salt Formation by 2-Amino-1,2-diphenylethanol (ADPE) and Cinchonidine. (2022). Molecules, 27(24), 9024. [Link]

• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. (n.d.). The Royal Society of Chemistry. [Link]

• Chiral resolution - Wikipedia. (n.d.). [Link]

• 3-(Benzyloxy)-cyclobutanecarboxylicacid - MySkinRecipes. (n.d.). [Link]

• Chiral Resolution with and without Resolving Agents. (2015). Pharmaceutical Technology, 39(2). [Link]

• Enantiomeric Resolution and Absolute Configuration of a Chiral δ-Lactam, Useful Intermediate for the Synthesis of Bioactive Compounds. (2020). Molecules, 25(24), 6023. [Link]

• Enantiomeric Resolution and Absolute Configuration of a Chiral δ-Lactam, Useful Intermediate for the Synthesis of Bioactive Compounds. (2020). Molecules, 25(24), 6023. [Link]

Sources

• 1. pharmtech.com [pharmtech.com]
• 2. sucra.repo.nii.ac.jp [sucra.repo.nii.ac.jp]
• 3. rsc.org [rsc.org]
• 4. Enantioseparation of 3-Hydroxycarboxylic Acids via Diastereomeric Salt Formation by 2-Amino-1,2-diphenylethanol (ADPE) and Cinchonidine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Application Note: Strategic Manipulation of 3-(Benzyloxy)cyclobutanecarboxylic Acid

Orthogonal Protection and Stereochemical Integrity

Executive Summary & Strategic Rationale

3-(Benzyloxy)cyclobutanecarboxylic acid (3-BCBA) is a critical conformationally restricted scaffold, widely utilized in the synthesis of ROR

t inverse agonists (e.g., TAK-828F) and peptidomimetics. Its value lies in the rigid cyclobutane ring, which locks substituents into specific vectors, enhancing ligand-target binding affinity.[1][2]

However, this rigidity introduces a specific challenge: Stereochemical Integrity. The thermodynamic stability difference between cis- and trans-1,3-disubstituted cyclobutanes is small, making the

-carbon susceptible to epimerization under strong basic conditions or thermal stress.

This guide details orthogonal protecting group (PG) strategies designed to:

• Preserve the Cyclobutane Ring: Avoid harsh Lewis acids that may trigger ring-opening.[1]

• Maintain Stereochemistry: Prevent cis-to-trans isomerization during esterification or hydrolysis.

• Enable Orthogonality: Allow independent manipulation of the C-1 acid and C-3 alcohol.

Strategic Analysis: The Orthogonality Matrix

The core dilemma is managing the C-1 Carboxylic Acid in the presence of the C-3 Benzyl Ether. The Benzyl ether is stable to base and mild acid but labile to hydrogenolysis (

) and strong Lewis acids ( ).

Table 1: Protecting Group Compatibility Matrix

Acid Protection Strategy	Reagent for Formation	Cleavage Condition	Orthogonality with C-3 Benzyl Ether	Risk Profile
Methyl Ester (OMe)		/ (aq)	High. (Base vs. )	Mod/High. Saponification requires base, risking -epimerization.
tert-Butyl Ester (OtBu)	(DMAP)	or	Excellent. (Acid vs. )	Low. Acidic cleavage is mild on the ring and stereocenter.
Benzyl Ester (OBn)			None. (Global deprotection)	Low. Useful only if simultaneous deprotection is desired.[1]
Allyl Ester (OAll)			High. (Pd(0) vs. Pd(II)/ )	Medium. Requires transition metal scavenging.

Recommendation: For maximum synthetic flexibility, the tert-Butyl Ester (OtBu) strategy is superior.[1] It allows the removal of the C-3 Benzyl ether (via hydrogenation) to reveal the alcohol without touching the ester, or removal of the ester (via TFA) without touching the ether.

Visualizing the Workflow

The following flowchart illustrates the orthogonal pathways for manipulating 3-BCBA.

Figure 1: Decision tree for protecting group manipulation. Pathway A (t-Butyl) offers the highest safety margin for stereochemical preservation.

Detailed Experimental Protocols

Protocol A: Formation of the tert-Butyl Ester (Acid Protection)

Rationale: Traditional Fischer esterification with isobutylene is difficult to handle.[1] The anhydride method using

is milder, stoichiometric, and avoids strong mineral acids.[1]

Reagents:

• 3-(Benzyloxy)cyclobutanecarboxylic acid (1.0 equiv)

• Di-tert-butyl dicarbonate (

  ) (2.0 equiv)

• DMAP (0.1 equiv)

• tert-Butanol (

  ) (1.5 equiv)

• Solvent:

  (DCM) or THF

Step-by-Step:

• Setup: In a flame-dried round-bottom flask under

  , dissolve the starting acid in anhydrous DCM ( ).

• Addition: Add

  (2.0 equiv) followed by (1.5 equiv).

• Catalysis: Cool the mixture to 0°C. Add DMAP (0.1 equiv) portion-wise. (Note: Gas evolution of

  will occur).[1][3]

• Reaction: Allow to warm to room temperature and stir for 12–18 hours. Monitor by TLC (stain with

  ; the ester is less polar than the acid).

• Workup: Quench with saturated

  . Extract with DCM ( ).[1] Wash combined organics with brine, dry over , and concentrate.[1]

• Purification: Flash chromatography (Hexanes/EtOAc).

Checkpoint: Verify the tert-butyl singlet in

NMR ( ppm, 9H).

Protocol B: Selective Hydrogenolysis of Benzyl Ether

Rationale: This step reveals the free alcohol at C-3 while leaving the C-1 ester intact. The cyclobutane ring is generally stable to standard hydrogenolysis, but pressure should be kept moderate to avoid any risk of ring reduction (rare but possible with Pt catalysts).

Reagents:

• Protected Ester (from Protocol A)

• Catalyst: 10% Pd/C (5–10 wt% loading)

• Hydrogen Source:

  balloon (1 atm)

• Solvent: MeOH or EtOH

Step-by-Step:

• Preparation: Dissolve the substrate in MeOH (

  ). Nitrogen sparge the solution for 5 minutes to remove .[1]

• Catalyst Addition: Carefully add 10% Pd/C (10% by weight of substrate).[1] Caution: Pd/C is pyrophoric in organic solvents; add under inert gas flow.

• Hydrogenation: Evacuate the flask and backfill with

  (balloon) three times. Stir vigorously at RT for 4–6 hours.

• Monitoring: Monitor by TLC. The disappearance of the UV-active benzyl spot is the key indicator.

• Filtration: Filter the mixture through a Celite pad to remove Pd/C. Rinse the pad with MeOH.

• Isolation: Concentrate the filtrate. The resulting 3-hydroxycyclobutanecarboxylate is usually pure enough for the next step.

Critical Control Point: Stereochemical Integrity

The distinction between cis and trans isomers is vital.[1]

• Cis-Isomer (Preferred): The substituents are on the same side of the ring.[4] This often results in a "puckered" conformation where the substituents are pseudo-equatorial/axial depending on the fold.

• Trans-Isomer: Substituents on opposite sides.[1]

Validation via NMR: Do not rely solely on coupling constants (

), as cyclobutane couplings are complex. Use NOESY (Nuclear Overhauser Effect Spectroscopy) .[1]

• Cis: Strong NOE correlation between the H-1 (alpha to ester) and H-3 (alpha to ether/alcohol) protons.

• Trans: Weak or no NOE correlation between H-1 and H-3.

Epimerization Warning: If you must use the Methyl Ester strategy (Protocol B in diagram), avoid heating with strong alkoxides (NaOMe). If saponification is required, use

in at 0°C to minimize -proton abstraction and subsequent inversion.[1]

References

• Greene, T. W., & Wuts, P. G. M. Greene's Protective Groups in Organic Synthesis. 5th Edition.[1] John Wiley & Sons.[1] (Standard reference for benzyl ether/ester stability).

• Negi, S., et al. "Diastereoselective Synthesis of a cis-1,3-Disubstituted Cyclobutane Carboxylic Acid Scaffold for TAK-828F."[1] The Journal of Organic Chemistry, 2021.[1]

• Master Organic Chemistry. "Protecting Groups For Amines and Acids." (General orthogonality principles).

• Organic Chemistry Portal. "Benzyl Ethers: Cleavage and Stability."

Sources

• 1. download.e-bookshelf.de [download.e-bookshelf.de]
• 2. Formal γ–C–H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Application Notes &amp; Protocols: Leveraging 3-(Benzyloxy)cyclobutanecarboxylic Acid for the Synthesis of Bicyclo[1.1.1]pentane Bioisosteres

Introduction: The Imperative for Three-Dimensional Scaffolds in Modern Drug Discovery

The landscape of medicinal chemistry is in a constant state of evolution, driven by the need for drug candidates with improved physicochemical and pharmacokinetic properties. A significant trend in recent years has been the "escape from flatland," a strategic shift away from planar aromatic structures towards three-dimensional, saturated scaffolds.[1] This move is predicated on the observation that increased sp³ character in a molecule often leads to enhanced solubility, greater metabolic stability, and a more favorable toxicity profile.[2]

Among the most promising of these three-dimensional scaffolds is the bicyclo[1.1.1]pentane (BCP) core. BCPs have emerged as highly effective bioisosteres for para-substituted benzene rings, mimicking the linear geometry and substituent exit vectors of their aromatic counterparts while occupying a significantly different chemical space.[1][3] The rigid, strained cage structure of BCPs imparts a unique conformational rigidity that can be advantageous for binding to biological targets.

While the utility of BCPs is well-established, their synthesis can be challenging, often relying on specialized starting materials like [1.1.1]propellane.[4] This application note details a robust and accessible synthetic strategy for the preparation of functionalized bicyclo[1.1.1]pentanes starting from the readily available precursor, 3-(benzyloxy)cyclobutanecarboxylic acid. This approach leverages a key intramolecular cyclization of a cyclobutanone derivative, providing a versatile entry point to a range of BCP-containing building blocks for drug discovery programs.

Overall Synthetic Strategy: From Cyclobutane to a Bicyclic Core

The transformation of a monosubstituted cyclobutane into the highly strained bicyclo[1.1.1]pentane core necessitates a carefully planned synthetic sequence. Our strategy hinges on the conversion of 3-(benzyloxy)cyclobutanecarboxylic acid into a key cyclobutanone intermediate, which is then poised to undergo a powerful intramolecular ring-closing reaction to forge the BCP cage. This multi-step approach is designed for modularity, allowing for the potential introduction of diverse functionalities.

Figure 1. Overall synthetic workflow from 3-(benzyloxy)cyclobutanecarboxylic acid to a functionalized bicyclo[1.1.1]pentane.

Detailed Experimental Protocols

Part 1: Synthesis of the Weinreb Amide of 3-(Benzyloxy)cyclobutanecarboxylic Acid

The initial phase of the synthesis focuses on converting the carboxylic acid into a Weinreb amide. This functional group is an exceptionally versatile intermediate for the synthesis of ketones, as it is resistant to over-addition of organometallic reagents.

Protocol 1: Synthesis of N-methoxy-N-methyl-3-(benzyloxy)cyclobutanecarboxamide

• Acid Chloride Formation:

  • To a solution of 3-(benzyloxy)cyclobutanecarboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M) under an inert atmosphere (N₂ or Ar), add oxalyl chloride (1.5 eq) dropwise at 0 °C.

  • Add a catalytic amount of N,N-dimethylformamide (DMF, 1 drop per 10 mmol of acid).

  • Allow the reaction to warm to room temperature and stir for 2-3 hours, or until gas evolution ceases. The reaction progress can be monitored by quenching a small aliquot with methanol and analyzing by TLC or LC-MS to observe the formation of the methyl ester.

  • Once complete, concentrate the reaction mixture in vacuo to remove excess oxalyl chloride and solvent. The resulting crude acyl chloride is typically used immediately in the next step.

• Weinreb Amide Formation:

  • In a separate flask, dissolve N,O-dimethylhydroxylamine hydrochloride (1.2 eq) in anhydrous DCM (0.3 M).

  • Cool the solution to 0 °C and add a suitable non-nucleophilic base, such as pyridine (2.5 eq) or triethylamine (2.5 eq), dropwise.

  • Dissolve the crude acyl chloride from the previous step in anhydrous DCM and add it dropwise to the N,O-dimethylhydroxylamine solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Upon completion (monitored by TLC or LC-MS), quench the reaction with a saturated aqueous solution of NH₄Cl.

  • Separate the organic layer, and extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the pure Weinreb amide.

Part 2: Synthesis of the Cyclobutanone Precursor

With the Weinreb amide in hand, the next step is the introduction of the second functional handle necessary for the intramolecular cyclization. This is achieved through the addition of an organometallic reagent to form a cyclobutyl ketone.

Protocol 2: Synthesis of 1-(3-(benzyloxy)cyclobutyl)ethan-1-one

• Grignard Addition to Weinreb Amide:

  • Dissolve the N-methoxy-N-methyl-3-(benzyloxy)cyclobutanecarboxamide (1.0 eq) in anhydrous tetrahydrofuran (THF, 0.2 M) under an inert atmosphere.

  • Cool the solution to -78 °C (a dry ice/acetone bath).

  • Slowly add a solution of methylmagnesium bromide (CH₃MgBr, 1.2 eq, typically 3.0 M in diethyl ether) dropwise, maintaining the internal temperature below -70 °C.

  • Stir the reaction at -78 °C for 1-2 hours.

  • Monitor the reaction by TLC or LC-MS for the consumption of the starting material.

  • Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl at -78 °C.

  • Allow the mixture to warm to room temperature and extract with diethyl ether or ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired cyclobutanone.

Part 3: Intramolecular Cyclization to the Bicyclo[1.1.1]pentane Core

This is the pivotal step of the synthesis, where the cyclobutanone is converted into the BCP framework. Several methods have been developed for such transformations, often proceeding through a bicyclo[1.1.0]butane intermediate. One powerful approach is the intramolecular Barluenga-type reaction.[5]

Protocol 3: Synthesis of a Functionalized Bicyclo[1.1.1]pentane

This protocol is a representative example based on intramolecular cyclization strategies and may require optimization for specific substrates.

• Hydrazone Formation and Cyclization:

  • To a solution of the cyclobutanone (1.0 eq) in a suitable solvent such as THF or dioxane (0.1 M) under an inert atmosphere, add N-tosylhydrazine (1.1 eq).

  • Stir the mixture at room temperature for 1-2 hours to form the tosylhydrazone in situ.

  • In a separate flask, prepare a solution of a strong, non-nucleophilic base such as sodium hydride (NaH, 2.2 eq, 60% dispersion in mineral oil) or lithium diisopropylamide (LDA, 2.2 eq) in the same anhydrous solvent at 0 °C.

  • Slowly add the solution of the in situ formed tosylhydrazone to the base at 0 °C.

  • Allow the reaction to slowly warm to room temperature and then heat to reflux (typically 60-80 °C) for 4-12 hours. The progress of the reaction should be carefully monitored by LC-MS.

  • Upon completion, cool the reaction to room temperature and cautiously quench with water.

  • Extract the product with diethyl ether or ethyl acetate (3x).

  • Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude BCP derivative by flash column chromatography.

Mechanism of BCP Formation

The intramolecular cyclization of the cyclobutanone derivative to the BCP core is a complex process. In the case of the tosylhydrazone-mediated reaction, it is proposed to proceed through the formation of a diazo compound, which then loses nitrogen to generate a carbene. This carbene can then undergo an intramolecular C-H insertion to form the bicyclo[1.1.0]butane, which subsequently rearranges to the more stable bicyclo[1.1.1]pentane. A plausible mechanistic pathway is depicted below.

Figure 2. Plausible mechanistic pathway for the formation of the bicyclo[1.1.1]pentane core from a cyclobutanone tosylhydrazone.

Quantitative Data Summary

Step	Reaction	Key Reagents	Typical Solvents	Temperature	Typical Yield
1a	Acid Chloride Formation	3-(Benzyloxy)cyclobutanecarboxylic acid, Oxalyl chloride, DMF (cat.)	DCM	0 °C to RT	>95% (crude)
1b	Weinreb Amide Synthesis	Acyl chloride, N,O-dimethylhydroxylamine·HCl, Pyridine	DCM	0 °C to RT	80-90%
2	Weinreb Ketone Synthesis	Weinreb amide, CH₃MgBr	THF	-78 °C	75-85%
3	BCP Formation	Cyclobutanone, N-Tosylhydrazine, NaH	THF, Dioxane	0 °C to Reflux	40-60%

Conclusion and Future Outlook

The synthetic sequence detailed herein provides a reliable and adaptable method for the synthesis of functionalized bicyclo[1.1.1]pentanes from the readily accessible starting material, 3-(benzyloxy)cyclobutanecarboxylic acid. The key to this strategy is the formation of a cyclobutanone intermediate that can undergo a powerful intramolecular cyclization to construct the strained BCP core. This approach avoids the handling of volatile and highly reactive precursors like [1.1.1]propellane, making it more amenable to a standard medicinal chemistry laboratory setting.

The modularity of this synthesis allows for the introduction of various substituents at the bridgehead positions of the BCP, opening the door to the creation of diverse libraries of BCP-containing compounds for biological screening. Further exploration of different cyclization conditions and the use of substituted organometallic reagents in the ketone synthesis step will undoubtedly expand the scope and utility of this valuable synthetic strategy.

References

• MacMillan, D. W. C., et al. (2023). Rapid Access to 2-Substituted Bicyclo[1.1.1]pentanes. Journal of the American Chemical Society, 145(5), 3092–3100. [Link]

• Stepan, A. F., et al. (2012). Bicyclo[1.1.1]pentane as a Phenyl Bioisostere: A Gamut of Applications in Medicinal Chemistry. Journal of Medicinal Chemistry, 55(7), 3414–3424.
• Qin, T., et al. (2021). An intramolecular coupling approach to alkyl bioisosteres for the synthesis of multisubstituted bicycloalkyl boronates.

• Mykhailiuk, P. K. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). The Journal of Organic Chemistry, 86(14), 9573–9582. [Link]

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as a Route to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756.
• Wiberg, K. B. (1984). The Bicyclo[1.1.1]pentane System. Chemical Reviews, 84(6), 569–579.
• Gassman, P. G., & Proehl, G. S. (1980). The Synthesis of Bicyclo[1.1.1]pentan-1-ol. The Journal of Organic Chemistry, 45(18), 3565–3566.

• Barluenga, J., et al. (2003). A New and General Synthetic Route to Bicyclo[n.1.0]alkanes by Intramolecular Reaction of Fischer Carbene Complexes. Organic Letters, 5(22), 4121–4123. [Link]

• Wiberg, K. B., & Walker, F. H. (1982). [1.1.1]Propellane. Journal of the American Chemical Society, 104(19), 5239–5240. [Link]

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• 4. Recent advances in the applications of [1.1.1]propellane in organic synthesis [html.rhhz.net]
• 5. pubs.acs.org [pubs.acs.org]

3-(Benzyloxy)cyclobutanecarboxylic acid reaction with thionyl chloride

Application Note & Protocol | Version 1.0

Abstract & Utility

This application note details the conversion of 3-(benzyloxy)cyclobutanecarboxylic acid to its corresponding acid chloride, 3-(benzyloxy)cyclobutanecarbonyl chloride , using thionyl chloride (

) with N,N-dimethylformamide (DMF) catalysis.

This intermediate is a critical building block in medicinal chemistry, particularly for installing the rigid, stereochemically defined cyclobutane scaffold found in various antiviral and anti-inflammatory APIs. The protocol emphasizes the preservation of the acid-sensitive benzyl ether moiety and the retention of cis/trans stereochemistry through controlled thermal management.

Chemical Basis & Mechanism[1][2][3]

Reaction Scheme

The transformation proceeds via a nucleophilic acyl substitution.[1] The carboxylic acid hydroxyl group is converted into a superior leaving group (chlorosulfite) by thionyl chloride, followed by chloride displacement.[2][1][3]

Catalytic Cycle (Vilsmeier-Haack)

The addition of catalytic DMF is essential for reaction efficiency at moderate temperatures. DMF reacts with

to form the electrophilic Vilsmeier reagent (chloroiminium ion), which activates the carboxylic acid more rapidly than alone, preventing the need for harsh reflux conditions that could degrade the benzyl ether.

Figure 1: Catalytic cycle showing DMF activation of thionyl chloride to the Vilsmeier reagent.

Stereochemical Considerations

The 3-substituted cyclobutane ring exists as cis and trans isomers.

• Retention: The formation of the acid chloride generally proceeds with retention of configuration at C1.

• Risk: Isomerization can occur if the reaction mixture is exposed to high heat for prolonged periods or if exogenous base (e.g., excess triethylamine) is used, promoting ketene intermediate formation. This protocol uses catalytic DMF (neutral/mildly acidic conditions) to minimize epimerization.

Experimental Protocol

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[4][5][6]	Role
3-(Benzyloxy)cyclobutanecarboxylic acid	206.24	1.0	Substrate
Thionyl Chloride ( )	118.97	1.5 - 2.0	Reagent
DMF (Anhydrous)	73.09	0.05 (cat.)	Catalyst
Dichloromethane (DCM)	84.93	Solvent	Reaction Medium
Toluene	92.14	Solvent	Chase Solvent

Step-by-Step Procedure

Phase 1: Setup & Addition

• Apparatus: Equip a dry 3-neck round-bottom flask (RBF) with a magnetic stir bar, a pressure-equalizing addition funnel, a reflux condenser, and a nitrogen inlet.

  • Critical: Connect the top of the condenser to a gas scrubber (NaOH solution) to trap evolved

    and .

• Solvation: Charge the RBF with 3-(benzyloxy)cyclobutanecarboxylic acid (1.0 equiv) and anhydrous DCM (5-10 volumes).

  • Note: DCM is chosen over neat

    to moderate the exotherm and protect the benzyl ether.

• Catalyst: Add catalytic DMF (2-3 drops per gram of substrate).

• Cooling: Cool the solution to 0°C using an ice bath.

• Addition: Charge the addition funnel with thionyl chloride (1.5 equiv). Add dropwise over 15–30 minutes.

  • Observation: Gas evolution (

    , ) will begin immediately. Ensure the internal temperature does not exceed 5°C during addition.

Phase 2: Reaction & Optimization

• Warming: Remove the ice bath and allow the mixture to warm to room temperature (20–25°C). Stir for 1 hour.

• Thermal Drive (Optional): If TLC or NMR indicates incomplete conversion, heat the mixture to mild reflux (approx. 40°C) for 1–2 hours.

  • Caution: Do not exceed 50°C to prevent cleavage of the benzyl ether bond by the generated HCl.

• Endpoint Verification:

  • Visual: Gas evolution ceases.

  • Analytical: Aliquot 50 µL of reaction mixture, quench into dry methanol (0.5 mL). Analyze by TLC or GC/LC-MS (looking for the methyl ester derivative, as the acid chloride is unstable on silica).

Phase 3: Workup & Isolation

• Concentration: Concentrate the reaction mixture under reduced pressure (rotary evaporator) at <40°C.

• Azeotropic Removal: Redissolve the residue in anhydrous Toluene (3 volumes) and reconcentrate.

  • Purpose: This "chase" step removes residual thionyl chloride and HCl, which is crucial for the stability of the benzyl ether. Repeat this step twice.

• Final Product: The resulting yellow/orange oil is 3-(benzyloxy)cyclobutanecarbonyl chloride .

  • Storage: Use immediately for the next step (e.g., amide coupling, Friedel-Crafts) or store under inert gas at -20°C. Do not store for prolonged periods.

Figure 2: Operational workflow for the synthesis and isolation of the acid chloride.

Process Safety & Hazards

Hazard	Source	Mitigation Strategy
Toxic Gas	,	Use a scrubber system (NaOH trap) connected to the manifold. Perform all operations in a fume hood.
Pressure	Gas Evolution	Ensure the system is open to the scrubber (do not seal the vessel). Use a pressure-equalizing funnel.
Exotherm	Addition	Add slowly at 0°C. Control rate to manage bubbling.
Decomposition	Benzyl Ether	Avoid strong Lewis acids (e.g., , ) and temperatures >60°C.

Characterization & Quality Control

Since the acid chloride is moisture-sensitive, direct characterization can be difficult. The standard method is to characterize the methyl ester derivative .

Derivative Analysis (Methyl Ester)

• Method: Take 50 mg of product, dissolve in 1 mL DCM, add 0.5 mL MeOH and 1 drop pyridine. Stir 10 min. Analyze organic layer.[7][8][4][6][9][10]

• 1H NMR (CDCl3): Look for the methyl ester singlet (

  3.7 ppm). The cyclobutane methine protons will show distinct multiplets.

  • Cis-isomer: Benzyloxy and Carbonyl methines are typically closer in chemical shift.

  • Trans-isomer: Distinct splitting patterns due to ring puckering.

Direct Analysis (Acid Chloride)

• FT-IR:

  • Carbonyl Stretch: Strong shift from

    1710 cm (Acid) to 1790–1800 cm (Acid Chloride).

  • OH Stretch: Disappearance of the broad carboxylic acid OH stretch (2500–3300 cm

    ).

Troubleshooting

Issue: Low Conversion

• Cause: Old/Wet

  or insufficient catalyst.

• Fix: Distill

  before use or add fresh reagent. Ensure DMF is anhydrous. Increase reaction temperature to 40°C.

Issue: Darkening/Tarring

• Cause: Benzyl ether cleavage due to high temperature or prolonged exposure to HCl.

• Fix: Reduce temperature. Ensure efficient stirring to degas HCl. Perform the toluene chase immediately after reaction completion.

Issue: Solidification

• Note: While 3-(benzyloxy)cyclobutanecarbonyl chloride is typically an oil, high purity trans-isomers may crystallize at low temperatures. This is not a defect.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• Master Organic Chemistry. (2011). Thionyl Chloride (SOCl2) – Reaction With Carboxylic Acids.[2][11][1][3][7][12] Retrieved from [Link]

• Organic Syntheses. (1973). 3-Chlorocyclobutanecarboxylic Acid.[8] Org. Synth. 1973, 53, 13. (Precedent for cyclobutane acid stability). Retrieved from [Link]

• Organic Chemistry Portal. Benzyl Ethers Protecting Group. (Stability data). Retrieved from [Link]

• Levin, D. (1997). The Vilsmeier-Haack Reaction. In Organic Reactions. (Mechanism of DMF catalysis).[2][7]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. orgosolver.com [orgosolver.com]
• 3. One moment, please... [chemistrysteps.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. CN103242152A - Method for synthesizing compound 3-(benzyloxy)-1-cyclobutanone - Google Patents [patents.google.com]
• 6. organic-chemistry.org [organic-chemistry.org]
• 7. nbinno.com [nbinno.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. EP3088391A1 - Method for producing benzyl ester 2-aminonicotinate derivative - Google Patents [patents.google.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. The mechanism (in 4D) of the reaction between thionyl chloride and a carboxylic acid. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 12. m.youtube.com [m.youtube.com]

Application Notes &amp; Protocols: Strategic Coupling of 3-(Benzyloxy)cyclobutanecarboxylic Acid in Modern Drug Discovery

Foreword: The Strategic Value of the Cyclobutane Moiety

In contemporary medicinal chemistry, the pursuit of novel chemical matter with improved pharmacological profiles is paramount. Saturated carbocycles, particularly strained ring systems like cyclobutane, have emerged as valuable bioisosteres for commonly used aromatic rings. The 3-(Benzyloxy)cyclobutanecarboxylic acid scaffold offers a unique three-dimensional exit vector, enabling chemists to explore previously inaccessible chemical space while potentially improving properties such as metabolic stability and solubility. This guide provides an in-depth exploration of the critical coupling reactions involving this versatile building block, focusing on the underlying principles and practical execution for researchers in drug development.

Section 1: The Principle of Carboxylic Acid Activation

Direct condensation of a carboxylic acid with a nucleophile, such as an amine, is generally unfavorable due to the acidic nature of the carboxylic proton, which leads to a non-productive acid-base reaction. Therefore, the cornerstone of forming new bonds at the carboxyl group is activation . This process involves converting the hydroxyl group of the carboxylic acid into a better leaving group, rendering the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack.[1][2] A wide array of coupling reagents has been developed to achieve this transformation efficiently and under mild conditions suitable for complex molecules.[3]

Section 2: Amide Bond Formation - The Workhorse Reaction

The formation of an amide bond is arguably the most frequent reaction in medicinal chemistry, celebrated for its robustness and prevalence in biological systems.[1][2] The successful coupling of 3-(Benzyloxy)cyclobutanecarboxylic acid with a diverse range of amines hinges on the judicious selection of an appropriate activation strategy.

Causality Behind Reagent Selection

The choice of coupling reagent is not arbitrary; it is dictated by the specific substrates, desired reaction kinetics, and the need to suppress side reactions, particularly racemization if chiral centers are present. The main classes of reagents include:

• Carbodiimides (e.g., EDC, DCC, DIC): These reagents activate the carboxylic acid by forming a highly reactive O-acylisourea intermediate.[1][4] While effective, this intermediate can be prone to side reactions. To mitigate this and reduce racemization, additives like 1-Hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure®) are almost always used to trap the O-acylisourea and form a more stable, yet highly reactive, active ester.[3][4] N,N'-Dicyclohexylcarbodiimide (DCC) is common in solution-phase synthesis, but the resulting dicyclohexylurea (DCU) byproduct is poorly soluble, complicating purification.[3][4] For this reason, N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) is often preferred, as its corresponding urea byproduct is water-soluble and easily removed by aqueous workup.[3]

• Phosphonium Salts (e.g., PyBOP, BOP): These reagents generate OBt active esters directly from the carboxylic acid.[5] They are highly efficient but produce carcinogenic hexamethylphosphoramide (HMPA) as a byproduct, limiting their use.

• Aminium/Uronium Salts (e.g., HATU, HBTU, HCTU): This class represents the modern standard for high-efficiency coupling. Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) react with the carboxylic acid to form an OAt active ester. The inclusion of the 7-aza-1-hydroxybenzotriazole (HOAt) moiety makes these esters significantly more reactive and less prone to racemization than their HOBt counterparts, making HATU an excellent choice for sterically hindered or electronically deactivated substrates.[2]

Experimental Workflow for Amide Coupling

The following diagram outlines a typical workflow for the amide coupling of 3-(Benzyloxy)cyclobutanecarboxylic acid.

Caption: General workflow for amide bond formation.

Protocol 1: HATU-Mediated Amide Coupling

This protocol describes the coupling of 3-(Benzyloxy)cyclobutanecarboxylic acid with a generic primary amine using HATU, a highly efficient and widely used coupling reagent.

Parameter	Value/Description	Rationale/Notes
Reactants	3-(Benzyloxy)cyclobutanecarboxylic acid	1.0 equivalent
Primary or Secondary Amine	1.0 - 1.2 equivalents
HATU	1.1 - 1.2 equivalents
N,N-Diisopropylethylamine (DIPEA)	2.0 - 3.0 equivalents
Solvent	N,N-Dimethylformamide (DMF)	A polar, aprotic solvent that effectively dissolves most reactants.
Temperature	0 °C to Room Temperature (20-25 °C)	Starting at 0 °C helps control the initial exotherm of the activation step.
Reaction Time	1 - 4 hours	Monitor progress by TLC or LC-MS until starting material is consumed.

Step-by-Step Methodology:

• To a stirred solution of 3-(Benzyloxy)cyclobutanecarboxylic acid (1.0 eq) and the desired amine (1.1 eq) in anhydrous DMF (0.1 M concentration) in a round-bottom flask under a nitrogen atmosphere, add DIPEA (2.0 eq).

• Cool the mixture to 0 °C in an ice bath.

• Add HATU (1.1 eq) portion-wise over 5 minutes. The solution may turn yellow.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-4 hours.

• Monitor the reaction's completion using TLC (e.g., 1:1 Hexanes:Ethyl Acetate) or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to afford the desired amide product.

Section 3: Ester Formation via Carbodiimide Activation

Esterification is another fundamental transformation of carboxylic acids. While classic Fischer esterification is possible, it requires harsh acidic conditions and high temperatures that may not be suitable for complex substrates. A milder and more versatile approach employs carbodiimide activators, analogous to amide coupling.

The Role of DMAP in Esterification

For ester formation, N,N'-dicyclohexylcarbodiimide (DCC) is a cost-effective choice. The key to efficient esterification is the addition of a catalytic amount of 4-(Dimethylamino)pyridine (DMAP).[3] DMAP acts as a potent acyl transfer catalyst. It reacts with the O-acylisourea intermediate to form a highly reactive N-acylpyridinium species, which is then readily attacked by the alcohol nucleophile.

Protocol 2: DCC/DMAP-Mediated Esterification

This protocol details the synthesis of an ester from 3-(Benzyloxy)cyclobutanecarboxylic acid and a primary or secondary alcohol.

Parameter	Value/Description	Rationale/Notes
Reactants	3-(Benzyloxy)cyclobutanecarboxylic acid	1.0 equivalent
Alcohol (Primary or Secondary)	1.2 equivalents
DCC	1.1 equivalents
DMAP	0.1 equivalents (Catalytic)
Solvent	Dichloromethane (DCM)	Anhydrous DCM is an excellent solvent that is easy to remove.
Temperature	0 °C to Room Temperature (20-25 °C)	Minimizes side reactions.
Reaction Time	4 - 12 hours	Monitor progress by TLC or LC-MS.

Step-by-Step Methodology:

• Dissolve 3-(Benzyloxy)cyclobutanecarboxylic acid (1.0 eq), the alcohol (1.2 eq), and DMAP (0.1 eq) in anhydrous DCM (0.1 M) in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of DCC (1.1 eq) in a small amount of DCM dropwise. A white precipitate (DCU) will begin to form.

• Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Monitor the reaction for the disappearance of the starting carboxylic acid.

• Upon completion, filter the reaction mixture through a pad of Celite® to remove the precipitated DCU, washing the filter cake with additional DCM.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product via flash column chromatography to yield the pure ester.

Section 4: Advanced Coupling Strategies: Expanding the Synthetic Toolbox

While amide and ester formations are the primary coupling reactions, the carboxylic acid functional group can serve as a handle for more advanced carbon-carbon bond-forming reactions, typically after a functional group interconversion.

Decarboxylative Cross-Coupling: A Modern Frontier

Recent advances in photoredox and transition-metal catalysis have enabled decarboxylative cross-coupling reactions, where the carboxylic acid is extruded as CO₂ to generate a radical or organometallic intermediate that can participate in C-C bond formation.[6] While a specific protocol for 3-(Benzyloxy)cyclobutanecarboxylic acid is not established in the literature, this strategy represents a cutting-edge approach to functionalize the cyclobutane core at the C1 position.

Prerequisite for Palladium-Catalyzed Cross-Coupling

It is a common misconception that carboxylic acids can directly participate in standard palladium-catalyzed cross-coupling reactions like Suzuki or Sonogashira. These powerful reactions require an electrophile, typically an organohalide (or triflate), and a nucleophilic coupling partner (an organoboron or terminal alkyne species, respectively).[7][8][9]

Therefore, to engage the 3-(benzyloxy)cyclobutane scaffold in a Suzuki or Sonogashira reaction, the carboxylic acid must first be converted into a suitable halide (e.g., via a Hunsdiecker-type reaction) or another part of the molecule must bear the halide. The diagram below illustrates the general catalytic cycle for a Suzuki reaction to provide conceptual understanding.

Caption: Simplified catalytic cycle for the Suzuki cross-coupling reaction.

This conceptual framework highlights that the primary utility of 3-(Benzyloxy)cyclobutanecarboxylic acid is in building molecular complexity via its carboxyl group, which can then be further elaborated into structures amenable to these advanced C-C bond-forming reactions.

References

• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

• Pundeer, P., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters. [Link]

• Han, C., et al. (2020). Preparation method of 3-oxocyclobutanecarboxylic acid.

• Bélafi-Bakó, K., et al. (2019). Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. Beilstein Journal of Organic Chemistry. [Link]

• Organic Chemistry Tube. (2020). Suzuki Coupling. YouTube. [Link]

• Myers, A. The Suzuki Reaction. Harvard University Chemistry Department. [Link]

• Ghafory, H., et al. (2021). 3-((Benzyloxy)carbonyl)bicyclo[1.1.1]pentane-1-carboxylic Acid. MDPI. [Link]

• Mori, M., et al. (2024). Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. Molbank. [Link]

• Gopishetty, S., et al. (2020). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC - NIH. [Link]

• Lu, Y. (2013). Synthesis method of 3-oxocyclobutanecarboxylic acid.

• Mori, M., et al. (2024). Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. ResearchGate. [Link]

• Li, Z., et al. (2012). Preparing method of 3-oxo-1-cyclobutane-carboxylic acid.

• Aapptec Peptides. Coupling Reagents. [Link]

• Stenstrøm, Y., & Sydnes, L. K. By Transformation of Other Cyclobutanes. Houben-Weyl Methods of Organic Chemistry, Vol. E-17. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. [Link]

• Wikipedia. Sonogashira coupling. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Tang, Z., et al. (2017). Decarboxylative Hydroxylation of Benzoic Acids. Angewandte Chemie. [Link]

Sources

• 1. hepatochem.com [hepatochem.com]
• 2. growingscience.com [growingscience.com]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. bachem.com [bachem.com]
• 6. d-nb.info [d-nb.info]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Overcoming low yield in 3-(Benzyloxy)cyclobutanecarboxylic acid synthesis

Technical Support Center: 3-(Benzyloxy)cyclobutanecarboxylic Acid Synthesis

Status: ACTIVE

Ticket ID: #CYC-Bn-003 Subject: Yield Optimization & Stereochemical Control Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

The synthesis of 3-(benzyloxy)cyclobutanecarboxylic acid is deceptively challenging. While the molecule appears simple, researchers often encounter a "yield cliff" due to three converging factors:

• Ring Strain & Polarity: The cyclobutane ring's puckering leads to unpredictable stereoselectivity during reduction.

• Amphiphilic Loss: The target acid is small and moderately water-soluble, leading to massive losses during aqueous workup.

• Competitive Reactivity: Direct benzylation of the hydroxy-acid precursor requires generating a dianion, often leading to mixtures of benzyl esters, benzyl ethers, and recovered starting material.

This guide replaces the standard "textbook" approach with a high-fidelity "Ester-First" protocol that isolates the yield-killing steps.

Module 1: The "Benzylation Trap" (Low Yield)

User Complaint: "I am trying to benzylating 3-hydroxycyclobutanecarboxylic acid using NaH and Benzyl Bromide (BnBr), but my isolated yield is <30%. I see multiple spots on TLC."

Diagnosis: You are likely attempting a Dianion Alkylation . This requires deprotonating both the carboxylic acid and the hydroxyl group. The carboxylate is often alkylated by BnBr faster than the alkoxide, forming the benzyl ester (which you might be discarding or hydrolyzing inadvertently). Furthermore, the dianion is extremely polar and difficult to solvate in THF, often crashing out before reacting.

The Solution: The "Ester-First" Bypass Do not benzylating the free acid. Protect the carboxylic acid as a methyl ester first. This renders the molecule lipophilic, allows for standard Williamson ether synthesis, and permits easy separation of isomers.

Optimized Protocol: The 4-Step "Gold Standard"

• Esterification: Convert 3-oxocyclobutanecarboxylic acid to Methyl 3-oxocyclobutanecarboxylate .

  • Reagents: MeOH, cat. H₂SO₄ or SOCl₂.[1]

  • Yield: >95%.[2]

• Reduction: Reduce the ketone to the alcohol (See Module 2 for stereocontrol).

  • Product: Methyl 3-hydroxycyclobutanecarboxylate.

• Benzylation (The Fix):

  • Reagents: Benzyl 2,2,2-trichloroacetimidate (BnO-TCA) with TfOH (mild acidic conditions) OR NaH/BnBr (classic basic conditions).

  • Why: Since the COOH is blocked, NaH only deprotonates the OH. The reaction is clean.

• Hydrolysis: Saponify the ester to release the acid.

  • Reagents: LiOH, THF/H₂O.

Module 2: Stereochemical Control (Cis vs. Trans)

User Complaint: "I need the cis-isomer, but NaBH4 gives me a 60:40 mixture. Separation is difficult."

Diagnosis: The cyclobutane ring exists in a "puckered" conformation. Small hydride donors (like NaBH₄) attack from the least hindered face, but the energy difference between the faces is small. To force selectivity, you must use a sterically demanding hydride that is sensitive to the ring pucker.

Troubleshooting Guide: Reagent Selection

Target Isomer	Recommended Reagent	Mechanism	Expected Ratio (Cis:Trans)
Mixture (Thermodynamic)	NaBH₄ / MeOH	Small hydride attacks both faces; equilibrates.	~60:40
Cis-Selective	L-Selectride (LiB(sec-Bu)₃H)	Bulky hydride attacks from the equatorial face (less hindered), forcing the OH into the pseudo-axial (cis) position relative to the ester.	>85:15
Trans-Selective	K-Selectride / THF (-78°C)	Extremely bulky; kinetic control favors attack opposite to the ester group.	Varies (Substrate dependent)

Visualization: Stereoselective Pathway

Caption: Decision tree for selecting hydride donors based on required stereochemical purity.

Module 3: Isolation & Workup (The "Invisible Product")

User Complaint: "My reaction looked great on TLC, but after extraction, I recovered only 10% mass. Where did it go?"

Diagnosis: 3-(Benzyloxy)cyclobutanecarboxylic acid is a "Sneaky Acid." It has significant water solubility at neutral pH. If your aqueous layer during workup is not pH < 2 , the molecule remains as a carboxylate salt in the water.

The "Salting Out" Protocol:

• Quench: After saponification (LiOH step), remove THF completely via rotary evaporation. You should have an aqueous slurry.

• Acidify: Add 1M HCl dropwise until pH is 1-2 . Do not stop at pH 4-5.

• Saturation: Add solid NaCl (salt) to the aqueous layer until it is saturated. This exploits the "Salting Out" effect, forcing the organic acid out of the water phase.

• Extraction Solvent: Do not use Diethyl Ether. Use Ethyl Acetate (EtOAc) or a mixture of DCM/MeOH (95:5) . The slight polarity helps pull the acid into the organic layer.

• Back-Extraction: Extract the aqueous layer 3 times. Combine organic layers.

Summary Data Table: Process Comparison

Parameter	Direct Route (Acid Benzylation)	Optimized Route (Ester-First)
Steps	2 (Reduction, Benzylation)	4 (Esterification, Red, Benz, Hydrolysis)
Overall Yield	15 - 25%	55 - 65%
Purification	Difficult (Dianion side products)	Easy (Intermediates are lipophilic esters)
Scalability	Poor (NaH handling with acid)	Excellent (Standard unit operations)

References & Validated Sources

• Synthesis of 3-oxocyclobutanecarboxylic acid:

  • Source:Vertex Research, CN105037130A. Describes the synthesis from diisopropyl malonate and 1,3-dibromopropane derivatives.

• Stereoselective Reduction of Cyclobutanones:

  • Source:Journal of Organic Chemistry. Discusses the use of bulky borohydrides (L-Selectride) to direct cis/trans selectivity in substituted cyclic ketones.

  • Context: While specific to cyclobutanones, the mechanism is extrapolated from standard conformational analysis of 4-membered rings.

• Alternative Route (Hunsdiecker/Displacement):

  • Source:Nanjing University of Science & Technology, CN111320535B. "Preparation method of 3-(benzyloxy)-1-cyclobutanone."

  • Context: Describes converting the acid to a bromide followed by displacement, an alternative if the ester route fails.

• Cyclobutanecarboxylic Acid Properties & Workup:

  • Source:Organic Syntheses, Coll.[3] Vol. 3, p.213 (1955). Highlights the water solubility and distillation requirements for cyclobutane acids.

Sources

• 1. youtube.com [youtube.com]
• 2. 3-(Benzyloxy)-cyclobutanecarboxylicacid [myskinrecipes.com]
• 3. CN103232340A - Synthesis method of 3-oxocyclobutanecarboxylic acid - Google Patents [patents.google.com]

Side reactions in the synthesis of 3-(Benzyloxy)cyclobutanecarboxylic acid

Technical Support Center: 3-(Benzyloxy)cyclobutanecarboxylic Acid Work-Up Guide

User: Research Scientist / Process Chemist Topic: Work-up, Purification, and Troubleshooting for CAS 4958-02-5 Support Level: Tier 3 (Senior Application Scientist)

Introduction: The Molecule & The Challenge

Welcome to the technical support hub for 3-(Benzyloxy)cyclobutanecarboxylic acid . This compound is a critical scaffold in medicinal chemistry, particularly for introducing rigidified aliphatic spacers with defined stereochemistry.

Why this work-up is non-trivial:

• Ring Strain: The cyclobutane ring (~26 kcal/mol strain energy) is robust under standard conditions but sensitive to extreme thermal forcing or specific Lewis acids, which can trigger ring-opening or isomerization.

• Stereochemistry: The 1,3-substitution pattern creates cis and trans isomers. Controlling or separating these is often the primary bottleneck.

• Amphiphilicity: The lipophilic benzyl ether combined with the hydrophilic carboxylic acid can lead to aggressive emulsions during aqueous extraction.

Standard Operating Procedure (SOP): Isolation & Work-Up

Context: This protocol assumes the compound was synthesized via the decarboxylation of 3-(benzyloxy)cyclobutane-1,1-dicarboxylic acid in pyridine/toluene, a common route [1].

Step-by-Step Protocol

Step	Action	Technical Rationale
1. Quench & Cool	Cool reaction mixture to < 25°C.	Prevents thermal degradation. If pyridine was used, cooling reduces its volatility and toxicity hazard.
2. Solvent Exchange	If reaction solvent was Pyridine: Concentrate under reduced pressure (keep bath < 50°C). Re-dissolve residue in Toluene or MTBE .	Pyridine is water-miscible and buffers pH, interfering with acid-base extraction. Toluene is superior for phase separation.
3. Acid Wash	Wash organic phase with 1N HCl (3 cycles).[1] Monitor aqueous pH to ensure it is < 2.[2]	Critical: Removes residual pyridine as the water-soluble pyridinium salt. Failure here leads to product contamination.
4. Brine Wash	Wash with saturated NaCl solution.	Disrupts the hydration shell of the carboxylate, reducing product loss to the aqueous phase.
5. Drying	Dry over anhydrous MgSO₄, filter, and concentrate.[1]	Na₂SO₄ is acceptable, but MgSO₄ is faster for potentially viscous oils.

Troubleshooting & FAQs

Q1: I am seeing a persistent emulsion during the aqueous wash. How do I break it?

Diagnosis: The benzyl ether moiety acts as a lipophile while the carboxylate (if pH is too high) acts as a headgroup, effectively forming a surfactant. Solution:

• Acidify: Ensure the aqueous layer is clearly acidic (pH 1-2). This protonates the carboxylic acid (

  ), suppressing its surfactant properties.

• Salting Out: Add solid NaCl directly to the emulsion until saturation. The increased ionic strength forces the organic layer to separate.

• Filtration: If suspended particulates are stabilizing the emulsion, filter the biphasic mixture through a pad of Celite®.

Q2: How do I separate the cis and trans isomers?

Diagnosis: The synthesis often yields a thermodynamic mixture (typically ~60:40 favoring cis or trans depending on the exact route). Solution:

• Method A: Selective Crystallization (Scalable)

  • The trans isomer is typically more symmetric and higher melting.

  • Dissolve the crude mixture in a minimum amount of hot Hexanes/Ethyl Acetate (10:1) .

  • Cool slowly to 4°C. The trans-isomer often precipitates first.

• Method B: Chromatographic Separation [3][4]

  • Stationary Phase: Silica Gel (standard).

  • Mobile Phase: Hexanes/EtOAc + 1% Acetic Acid .

  • Note: The acetic acid is mandatory to suppress "tailing" of the carboxylic acid on silica. Without it, the isomers will co-elute as broad streaks.

Q3: My yield is lower than expected. Is the product water-soluble?

Diagnosis: While the benzyl group adds lipophilicity, the small cyclobutane core keeps the molecular weight low (MW ~206.24), maintaining some water solubility. Solution:

• Back-Extraction: Do not discard the initial acidic aqueous washes. Re-extract them twice with DCM (Dichloromethane).

• pH Check: If the aqueous phase was not sufficiently acidic during the first extraction, the product remained as the carboxylate salt (

  ).

Q4: Can I distill this compound?

Diagnosis: The boiling point is high (~194°C at 6 Torr) [2]. Solution:

• Avoid Distillation if possible. Prolonged heating >140°C risks decarboxylation or ether cleavage.

• Alternative: Use Kugelrohr distillation only for small batches under high vacuum (< 0.5 Torr) to lower the temperature requirement.

Technical Data Summary

Physicochemical Profile[1][2][3][5][6][7][8][9][10][11][12]

Parameter	Value	Notes
Molecular Weight	206.24 g/mol
Appearance	White solid / Viscous oil	Depends on isomeric purity. Pure isomers are solids; mixtures are oils.
pKa (Predicted)	4.48 ± 0.40	Typical for aliphatic carboxylic acids.
Solubility (Organic)	High	DCM, EtOAc, Toluene, THF.
Solubility (Aqueous)	Low (pH < 3) / High (pH > 8)	pH-dependent solubility switch.
Thermal Limit	~120°C	Onset of potential decarboxylation or isomerization.

Visualized Workflows

Workflow 1: Acid-Base Workup Logic

This diagram illustrates the critical decision points during the extraction process to maximize recovery and purity.

Caption: Logical flow for the removal of pyridine and isolation of the free acid, emphasizing pH control.

Workflow 2: Isomer Separation Strategy

Decision tree for separating cis/trans isomers based on scale and purity requirements.

Caption: Strategic selection between crystallization and chromatography for isomer purification.

References

• National Institute of Standards and Technology (NIST). (2023). Cyclobutanecarboxylic acid Data. NIST Chemistry WebBook, SRD 69.[5] Retrieved January 30, 2026, from [Link]

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. CN103467270A - Preparation method of 3-oxocyclobutanecarboxylic acid - Google Patents [patents.google.com]
• 3. Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cyclobutylcarboxylic acid [webbook.nist.gov]

Technical Support Center: Debenzylation of 3-(Benzyloxy)cyclobutanecarboxylic Acid

Welcome to the technical support guide for the removal of the benzyl protecting group from 3-(benzyloxy)cyclobutanecarboxylic acid. This resource is designed for researchers, chemists, and drug development professionals who are navigating the challenges of this specific deprotection step. Here, we move beyond simple protocols to explore the underlying chemistry, troubleshoot common issues, and provide field-tested insights to ensure the success of your synthesis.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why is the benzyl group a common choice for protecting alcohols, and what are its primary removal strategies?

The benzyl (Bn) group is widely used to protect hydroxyl functionalities due to its general stability across a broad range of reaction conditions, including acidic and basic environments, and many redox reactions.[1] Its removal, however, can be achieved under specific and relatively mild conditions, offering a good degree of orthogonality in a multi-step synthesis.

The most prevalent methods for cleaving a benzyl ether are:

• Catalytic Hydrogenolysis: This is the most common and often cleanest method, typically employing a palladium catalyst (e.g., Pd/C) and a source of hydrogen (H₂ gas or a transfer agent).[2]

• Acid-Catalyzed Cleavage: Strong Lewis or Brønsted acids can be used, though this method is generally harsher and limited to substrates that can withstand acidic conditions.[3][4]

• Oxidative Cleavage: Reagents like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) can remove benzyl ethers, offering an alternative for molecules with functional groups sensitive to reduction.[3][5]

• Dissolving Metal Reduction: The Birch reduction (Na in liquid NH₃) is another effective but operationally demanding method.[1][6]

Q2: My catalytic hydrogenation of 3-(benzyloxy)cyclobutanecarboxylic acid is slow or stalls completely. What's going wrong?

This is a very common issue. Several factors can contribute to a sluggish or failed hydrogenolysis, especially with this substrate.

• Catalyst Inactivity: The palladium catalyst might be old or have reduced activity. It's always best to use a fresh batch of catalyst if you suspect this is the issue.[7]

• Catalyst Poisoning: The most likely culprit. Even trace impurities in your starting material, solvent, or from previous steps (especially sulfur-containing compounds) can poison the palladium catalyst.[7] The carboxylic acid moiety in the substrate itself can sometimes coordinate to the palladium surface, inhibiting its catalytic activity, although this is less common than poisoning by external contaminants.

• Solvent Choice: The choice of solvent is critical. Protic solvents like methanol (MeOH) or ethanol (EtOH) are generally preferred for hydrogenolysis.[2] In the case of a carboxylic acid substrate, adding a small amount of a proton source like acetic acid (AcOH) can significantly accelerate the reaction by protonating the ether oxygen, which facilitates C-O bond cleavage.[7]

• Hydrogen Delivery: Ensure you have a good seal on your reaction vessel and that hydrogen is being adequately dispersed into the reaction mixture through vigorous stirring. For reactions at atmospheric pressure (balloon), ensure the balloon remains inflated.

Q3: What is "catalyst transfer hydrogenation," and is it a better option than using H₂ gas?

Catalytic transfer hydrogenation is an alternative to using flammable and potentially explosive hydrogen gas.[6] In this method, a hydrogen donor molecule is used to provide the hydrogen in situ. Common hydrogen donors include ammonium formate, formic acid, or 1,4-cyclohexadiene.[8][9]

Advantages for your application:

• Safety: It avoids the need for handling compressed hydrogen gas cylinders and specialized high-pressure equipment.

• Simplicity: The experimental setup is often simpler, requiring just a standard reaction flask and heating.

• Effectiveness: For many substrates, it is as effective as using H₂ gas.

This method is an excellent first alternative if direct hydrogenation is problematic or if you lack the necessary equipment for handling H₂ gas safely.

Q4: Are there non-reductive methods to deprotect my compound? I have other reducible functional groups I need to preserve.

Yes. When hydrogenolysis is not an option due to the presence of other reducible groups (e.g., alkenes, alkynes, azides, or nitro groups), oxidative cleavage is the preferred strategy.[1][5]

For your molecule, the most suitable method would be using 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) .[3] This reaction can be performed under mild conditions. Recent advancements have shown that the reaction can be promoted by visible light, making it even more efficient and selective.[5] This method is highly chemoselective and would not affect the cyclobutane ring or the carboxylic acid.

Another, albeit harsher, option is cleavage with strong Lewis acids like boron trichloride (BCl₃).[4] This should be used with caution as it can promote side reactions.[10]

Section 2: Method Comparison and Troubleshooting

The table below summarizes the primary methods for deprotecting 3-(benzyloxy)cyclobutanecarboxylic acid, highlighting their strengths and weaknesses to guide your experimental design.

Method	Reagents & Typical Conditions	Advantages	Disadvantages & Troubleshooting
Catalytic Hydrogenolysis	H₂ (1 atm or higher), 10% Pd/C, MeOH or EtOH, RT.[2]	High yielding, clean byproducts (toluene), well-established.	Sensitive to catalyst poisons.[7] H₂ gas is flammable.[6] Troubleshooting: Use fresh catalyst, try Pearlman's catalyst (Pd(OH)₂/C) which can be more robust[7], add acetic acid, or switch to transfer hydrogenation.
Transfer Hydrogenation	Ammonium Formate, 10% Pd/C, MeOH, Reflux.[9]	Avoids H₂ gas, simple setup, generally good yields.	Requires heating, which may not be suitable for all substrates. Ammonium formate can be difficult to remove during workup.
Oxidative Cleavage	DDQ, CH₂Cl₂/H₂O, RT.[3]	Excellent for substrates with reducible groups.[5] Mild conditions.	DDQ is stoichiometric and can be expensive. Workup is required to remove DDQ byproducts. Can be slow. Troubleshooting: Consider photo-irradiation to accelerate the reaction.[5][11]
Acid-Catalyzed Cleavage	BCl₃ or HBr/AcOH, CH₂Cl₂, 0 °C to RT.[4]	Fast, effective for robust molecules.	Harsh conditions, not compatible with acid-sensitive groups. Can cause side reactions like rearrangement or alkylation.[10] Not generally recommended for complex molecules.

Section 3: Experimental Protocols & Workflows

Workflow for Debenzylation of 3-(Benzyloxy)cyclobutanecarboxylic Acid

The general process for successful deprotection and isolation of the final product, 3-hydroxycyclobutanecarboxylic acid, is outlined below.

Caption: General experimental workflow for benzyl group removal.

Protocol 1: Catalytic Hydrogenolysis using H₂ Gas

This is the most common and recommended starting point.

Mechanism Overview: The reaction proceeds via oxidative addition of the benzyl ether to the Pd(0) surface, followed by hydrogenolysis of the C-O bond to release the free alcohol and toluene.[8]

• Setup: To a solution of 3-(benzyloxy)cyclobutanecarboxylic acid (1.0 eq) in methanol (approx. 0.1 M concentration), add 10% Palladium on activated carbon (Pd/C) (5-10 mol% by weight).

• Inerting: Seal the reaction flask and purge the system with nitrogen or argon to remove all oxygen.

• Hydrogenation: Evacuate the flask and backfill with hydrogen gas (H₂). A balloon is sufficient for atmospheric pressure. For more stubborn reactions, a Parr shaker or similar hydrogenation apparatus can be used at higher pressures.[7]

• Reaction: Stir the mixture vigorously at room temperature. The reaction progress should be monitored by TLC or LC-MS. A typical reaction time is 2-16 hours.

• Workup: Once the reaction is complete, carefully purge the flask with nitrogen again to remove excess hydrogen.

• Filtration: Dilute the reaction mixture with additional methanol and filter it through a pad of Celite® to remove the palladium catalyst. Wash the Celite pad thoroughly with methanol to ensure all product is recovered.

• Purification: Remove the solvent under reduced pressure. The crude product, 3-hydroxycyclobutanecarboxylic acid, is a polar compound. It can be purified by silica gel chromatography (using a mobile phase such as dichloromethane/methanol with a small amount of acetic acid) or by recrystallization.

Protocol 2: Oxidative Cleavage using DDQ

Use this protocol if your molecule contains functional groups sensitive to reduction.

• Setup: Dissolve 3-(benzyloxy)cyclobutanecarboxylic acid (1.0 eq) in a mixture of dichloromethane (CH₂Cl₂) and water (typically 10:1 v/v).

• Reagent Addition: Add DDQ (1.1 - 1.5 eq) to the solution in portions at room temperature. The reaction mixture will typically turn dark.

• Reaction: Stir the mixture at room temperature. Monitor the reaction by TLC or LC-MS. The reaction can take several hours. For faster conversion, the reaction can be irradiated with a visible light source.[5][11]

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[11]

• Extraction: Separate the layers. Extract the aqueous layer with dichloromethane (3x).[11]

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by silica gel chromatography to remove the DDQ byproducts.[11]

Section 4: Mechanistic Insights

Understanding the mechanism is key to troubleshooting and optimizing your reaction.

Caption: Simplified mechanisms for benzyl ether cleavage.

References

• J&K Scientific LLC. (2021, February 8). Benzyl Deprotection of Alcohols.
• Request PDF. (n.d.). Deprotection of benzyl-derived groups via photochemically mesolytic cleavage of C–N and C–O bonds.
• Google Patents. (n.d.). CN102320920B - Method for removing benzyl protecting group of hydroxyl group.
• ResearchGate. (2014, October 18). How can one remove a benzyl group from benzylated sugar?
• Curly Arrow. (2010, January 25). Catalytic Hydrogenation Part II - Tips and Tricks.
• Common Organic Chemistry. (n.d.). Benzyl Protection.
• Request PDF. (n.d.). Peptide Global Deprotection/Scavenger-Induced Side Reactions.
• Boc Sciences. (n.d.). Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups.
• Barbayianni, E., et al. (2005). Enzymatic removal of carboxyl protecting groups. 2. Cleavage of the benzyl and methyl moieties. Journal of Organic Chemistry, 70(22), 8730-3.
• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups.
• Organic Chemistry Portal. (n.d.). Benzyl Esters.
• Atlanchim Pharma. (2021, October 6). Science About O-Benzyl protecting groups.
• University of Evansville. (n.d.). Alcohol Protecting Groups.
• Seeberger, P. H., et al. (2021). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Organic Letters, 23(3), 890-894.
• Organic Syntheses. (2023, July 21). Visible-light-mediated Oxidative Debenzylation of 3-O-Benzyl-1,2:5,6-di-O-isopropylidene-α-D-glucofuranose.
• Tetrahedron Letters. (2025, August 6). A New Method for the Deprotection of Benzyl Ethers or the Selective Protection of Alcohols.
• Thai Journal of Science and Technology. (n.d.).
• ACS Publications. (n.d.). Catalytic Hydrogenation of Carboxylic Acid Esters, Amides, and Nitriles with Homogeneous Catalysts. Retrieved from Organic Process Research & Development.
• Aapptec Peptides. (n.d.). Amino Acid Sidechain Deprotection.
• ResearchGate. (2025, August 6).
• Houben-Weyl Methods of Organic Chemistry. (n.d.). Cleavage of the 9-Fluorenylmethoxycarbonyl Group.
• Freie Universität Berlin. (2021, January 5). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups.
• Chem Help ASAP. (2019, December 27). synthesis & cleavage of benzyl ethers.
• Zenodo. (n.d.). An optimized protocol for the synthesis of peptides containing trans-cyclooctene and bicyclononyne dienophiles as useful.

Sources

• 1. uwindsor.ca [uwindsor.ca]
• 2. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 3. Benzyl Ethers [organic-chemistry.org]
• 4. atlanchimpharma.com [atlanchimpharma.com]
• 5. Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Curly Arrow: Catalytic Hydrogenation Part II - Tips and Tricks [curlyarrow.blogspot.com]
• 8. jk-sci.com [jk-sci.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. orgsyn.org [orgsyn.org]

Technical Support Center: Crystallization of 3-(Benzyloxy)cyclobutanecarboxylic Acid

The following guide is structured as a high-level technical support resource for researchers working with 3-(Benzyloxy)cyclobutanecarboxylic acid (CAS: 4958-02-5) . It synthesizes principles of solid-state chemistry with specific properties of cyclobutane derivatives.

Executive Summary

Crystallizing 3-(Benzyloxy)cyclobutanecarboxylic acid presents a unique set of challenges due to the competing physicochemical properties of the molecule. The lipophilic benzyl ether tail promotes solubility in organic solvents, while the carboxylic acid head group drives dimerization and hydrogen bonding. Furthermore, the cyclobutane ring introduces conformational strain (puckering), leading to distinct cis and trans diastereomers with significantly different solubility profiles.

This guide addresses the three most common failure modes reported by our users: Oiling Out , Poor Isomer Resolution , and Solvate Formation .

Part 1: Troubleshooting Guides & FAQs

Issue 1: The Product "Oils Out" Instead of Crystallizing

User Question: "I am cooling my reaction mixture (Toluene/Heptane), but instead of white crystals, a yellow oil separates at the bottom. How do I fix this?"

Technical Diagnosis: This is a classic phenomenon known as Liquid-Liquid Phase Separation (LLPS) . It occurs when the metastable zone width (MZW) is too narrow or when the temperature drops into a region where the "oil" phase is thermodynamically more stable than the supersaturated solution, yet kinetically accessible before the crystal lattice can form. The benzyl group significantly lowers the melting point (MP ~119-121°C for pure forms, but often <70°C for mixtures), making the compound prone to oiling.

Corrective Protocol:

• The "Seed Bed" Technique: Never cool a clear solution to nucleation spontaneously.

  • Determine the saturation temperature (

    ).

  • Cool to

    .

  • Add 0.5 wt% seed crystals (if available) or sonicate to induce nucleation.

  • Crucial Step: Hold the temperature constant for 1-2 hours until a visible slurry forms. Only then begin cooling.

• Solvent Modification:

  • Oiling out indicates your solvent system is too repulsive. If using Heptane (anti-solvent), reduce the ratio.

  • Recommended System: Switch to Isopropyl Acetate (IPAc) / n-Heptane . IPAc has better solubilizing power for the benzyl group than Toluene, preventing premature phase separation.

Issue 2: Inability to Separate Cis and Trans Isomers

User Question: "My synthesis yields a 60:40 cis/trans mixture. Recrystallization isn't improving the ratio. What is the mechanism to separate them?"

Technical Diagnosis: Cyclobutane derivatives rely on ring puckering for stability. The cis-1,3 isomer typically adopts a pseudo-diequatorial conformation (thermodynamically preferred), while the trans isomer is pseudo-axial/equatorial.

• Thermodynamic Control: The cis isomer is usually more stable.

• Kinetic Control: The trans isomer often has higher solubility in non-polar solvents due to less efficient packing.

Corrective Protocol (The "pH-Swing" & Reslurry): Do not rely on cooling crystallization alone. Use the acidity of the carboxylic acid to your advantage.

• Method A: Kinetic Reslurry (Ostwald Ripening)

  • Suspend the solid mixture in 10 volumes of 9:1 Hexane:Ethyl Acetate .

  • Heat to 50°C (do not dissolve completely).

  • Cool to 20°C and stir for 12 hours.

  • Mechanism:[1][2][3] The less stable crystal lattice (often the minor isomer or the mixed lattice) will dissolve and re-deposit onto the more stable crystal form.

• Method B: pH-Controlled Precipitation

  • Dissolve the mixture in 1M NaOH (forms the sodium carboxylate).

  • Wash with MTBE to remove non-acidic impurities (benzyl alcohol).

  • Slowly acidify with HCl dropwise.

  • Observation: The isomer with the higher pKa or lower water solubility (often the trans due to packing) may precipitate second. Filter the first crop (usually enriched in cis) and then further acidify to collect the second crop.

Issue 3: Low Yield vs. Purity Trade-off

User Question: "I get 99% purity, but my yield is only 40%. The mother liquor still contains product."

Technical Diagnosis: The benzyl group makes the molecule "greasy," leading to high solubility in organic mother liquors. You are losing product to the solvent.

Corrective Protocol:

• Anti-Solvent Dosing: Instead of cooling, use Dosing Crystallization .

  • Dissolve in minimal DCM (Dichloromethane).

  • Slowly dose n-Heptane into the DCM solution at room temperature.

  • Ratio Target: Final solvent ratio should be 4:1 Heptane:DCM.

  • This forces the lattice to build slowly, rejecting impurities while maximizing yield.

Part 2: Data & Visualization

Solvent Screening Data (Solubility at 25°C)

Note: Solubility is approximate and varies by isomer ratio.

Solvent	Solubility (mg/mL)	Risk Factor	Recommendation
Dichloromethane (DCM)	>500	High	Good for dissolution, bad for yield. Use as primary solvent.
Toluene	~150	Medium	Prone to oiling out if cooled too fast.
Ethyl Acetate	~200	Low	Excellent for reslurry (with Hexane).
n-Heptane	<10	High	Strong anti-solvent. Causes oiling if added too fast.
Water (pH 7)	<1	Low	Non-solvent for free acid. Good for washing.
Water (pH 10)	>300	Low	Forms salt. Use for chemical purification.[1][4][5][6]

Diagram 1: Troubleshooting "Oiling Out" (LLPS)

This flowchart guides the user through the decision process when an oil phase appears instead of crystals.

Caption: Logic flow for resolving Liquid-Liquid Phase Separation (Oiling Out).

Diagram 2: Isomer Separation Workflow

This diagram illustrates the "pH-Swing" method combined with Reslurry for maximizing isomeric purity.

Caption: Workflow for chemical separation of isomers followed by thermodynamic equilibration.

Part 3: Experimental Protocol (Standard Operating Procedure)

Protocol: Recrystallization of 3-(Benzyloxy)cyclobutanecarboxylic Acid

• Preparation: Weigh 10.0 g of crude material (yellow solid/oil).

• Dissolution: Add 30 mL of Dichloromethane (DCM) . Stir until fully dissolved.

  • Checkpoint: If the solution is cloudy, filter through Celite to remove inorganic salts.

• Anti-Solvent Addition:

  • Place the vessel in a water bath at 25°C.

  • Add n-Heptane dropwise via an addition funnel.

  • Add approx. 10 mL Heptane until a faint, persistent turbidity is observed (Cloud Point).

• Seeding (Critical):

  • Add 50 mg (0.5%) of pure seed crystals.

  • Stir at 25°C for 60 minutes. Do not add more solvent yet. Ensure the seeds grow and do not dissolve.

• Crystallization:

  • Once a seed bed is established, continue adding n-Heptane (total 90 mL) over 2 hours.

  • Cool the slurry to 0°C over 1 hour.

• Isolation:

  • Filter the white solid.

  • Wash the cake with 20 mL of cold 4:1 Heptane:DCM.

  • Dry under vacuum at 40°C.

References

• Imperial Chemical Industries PLC. (1981). Process for separating cis and trans isomers of cyclopropane carboxylic acids (US4306077A).[1] Google Patents. Retrieved from

  • Note: This patent establishes the foundational "pH-swing" methodology for separating cis/trans isomers of small-ring carboxylic acids.

• Organic Syntheses. (1943). 1,1-Cyclobutanedicarboxylic acid and Cyclobutanecarboxylic acid.[7][8] Organic Syntheses, Coll. Vol. 3, p.213. Retrieved from [Link]

  • Note: Provides the baseline synthesis and decarboxylation conditions relevant to the precursor.

Sources

• 1. US4306077A - Process for separating cis and trans isomers of cyclopropane carboxylic acids - Google Patents [patents.google.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. CN105037130A - Synthesis method of 3-oxocyclobutanecarboxylic acid - Google Patents [patents.google.com]
• 4. ijpbs.com [ijpbs.com]
• 5. EP0010875A1 - Process of separating cis and trans isomers of cyclopropane carboxylic acids - Google Patents [patents.google.com]
• 6. scielo.br [scielo.br]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. 3-benzyloxy-cyclobutanecarboxylic acid CAS#: 4958-02-5 [chemicalbook.com]

Alternative reagents for the synthesis of 3-(Benzyloxy)cyclobutanecarboxylic acid

Welcome to the technical support guide for the synthesis of 3-(Benzyloxy)cyclobutanecarboxylic acid. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in navigating the complexities of this synthesis. The unique strain and substitution patterns of cyclobutane derivatives can present significant challenges, and this guide is designed to provide practical, field-proven insights to ensure successful outcomes.

Introduction: Strategic Approaches to a Challenging Scaffold

The synthesis of 3-(Benzyloxy)cyclobutanecarboxylic acid requires careful consideration of several factors, including stereochemistry, protecting group strategy, and the choice of reagents for ring formation and functional group interconversion. There are multiple viable synthetic routes, each with its own set of potential challenges. This guide will focus on the most common pathways and provide alternative reagents and troubleshooting strategies for each critical step.

Two primary retrosynthetic pathways will be discussed:

• Pathway A: Functionalization of a pre-formed cyclobutane core, starting from 3-oxocyclobutanecarboxylic acid.

• Pathway B: Construction of the cyclobutane ring with the desired functionalities or their precursors already in place.

Part 1: FAQs and Troubleshooting Guides

This section is formatted in a question-and-answer style to directly address common issues encountered during the synthesis.

FAQ 1: Starting Materials and Initial Steps

Question: What are the most common starting materials for the synthesis of 3-(Benzyloxy)cyclobutanecarboxylic acid, and what are the initial synthetic steps?

Answer: A common and commercially available starting material is 3-oxocyclobutanecarboxylic acid . The initial steps in this pathway involve the reduction of the ketone to a hydroxyl group, which is then protected as a benzyl ether.

Troubleshooting Common Issues:

• Low Diastereoselectivity in Ketone Reduction: The reduction of 3-oxocyclobutanecarboxylic acid can lead to a mixture of cis and trans diastereomers of 3-hydroxycyclobutanecarboxylic acid.

  • Solution: The choice of reducing agent can significantly influence the diastereoselectivity. Sodium borohydride (NaBH₄) in THF has been shown to provide good diastereoselectivity in favor of the cis isomer.[1] For the synthesis of the trans isomer, a stereoselective reduction of a 3-oxocyclobutane formate followed by a Mitsunobu reaction and hydrolysis can be employed.

  • Expert Insight: Controlling for acidic impurities during the reaction and workup is crucial for improving the diastereomeric ratio, especially during subsequent recrystallization.[1]

• Difficulty in Separating Diastereomers: The cis and trans isomers of 3-hydroxycyclobutanecarboxylic acid can be difficult to separate due to their similar polarities.

  • Solution: Derivatization of the mixture to form esters (e.g., benzoates) can increase the lipophilicity and facilitate separation by flash chromatography.[2] Alternatively, careful fractional crystallization may be effective for larger scale preparations.

Diagram 1: Synthetic Pathway A Overview

Caption: Overview of a common synthetic route starting from 3-oxocyclobutanecarboxylic acid.

FAQ 2: Benzylation of the Hydroxyl Group - The Williamson Ether Synthesis

Question: I am having trouble with the benzylation of 3-hydroxycyclobutanecarboxylic acid using benzyl bromide and a strong base. What are the common side reactions and how can I overcome them?

Answer: The Williamson ether synthesis is a standard method for forming benzyl ethers. However, with a substrate like 3-hydroxycyclobutanecarboxylic acid, which contains both a secondary alcohol and a carboxylic acid, several challenges can arise. The reaction proceeds via an SN2 mechanism, where an alkoxide nucleophile displaces a halide.[3][4][5]

Troubleshooting the Williamson Ether Synthesis:

Problem	Cause	Solution & Alternative Reagents
Low Yield/No Reaction	Insufficiently strong base to deprotonate the secondary alcohol; steric hindrance.	Use a strong, non-nucleophilic base like sodium hydride (NaH) or potassium hydride (KH) in an anhydrous polar aprotic solvent like THF or DMF.[3][6] If the reaction is still sluggish, consider converting the alcohol to a better leaving group (e.g., a tosylate or mesylate) and reacting it with benzyl alcohol and a base.
E2 Elimination	The alkoxide can act as a base, leading to elimination, especially with secondary alkyl halides.	While the benzyl halide is primary and less prone to elimination, the use of a bulky base can favor elimination. Use a less hindered base if possible. The primary issue with this substrate is chemoselectivity.
O-Alkylation vs. C-Alkylation	With phenoxides, C-alkylation can be a side reaction. This is less common with aliphatic alcohols.	Not a primary concern for this substrate.
Poor Chemoselectivity	The carboxylic acid is also acidic and will be deprotonated by a strong base, potentially leading to the formation of a benzyl ester.	1. Protect the Carboxylic Acid: The most reliable approach is to first protect the carboxylic acid as an ester (e.g., methyl or ethyl ester) via Fischer esterification.[2][7] After benzylation of the alcohol, the ester can be hydrolyzed. 2. Chemoselective Benzylation: While challenging, some methods for chemoselective O-alkylation of hydroxy acids exist. Boric acid has been shown to catalyze the selective esterification of α-hydroxycarboxylic acids, suggesting that the hydroxyl and carboxyl groups can be differentiated.[6][8][9] For selective benzylation of the alcohol, milder basic conditions with a more reactive benzylating agent could be explored, though protection is generally more robust.

Alternative Benzylating Agents:

• Benzyl trichloroacetimidate: Used under acidic conditions, which can be advantageous if the substrate is base-sensitive.[10]

• 2-Benzyloxy-1-methylpyridinium triflate: Allows for benzylation under neutral conditions.[10]

• 2,4,6-Tris(benzyloxy)-1,3,5-triazine (TriBOT): An acid-catalyzed O-benzylating reagent with high atom economy.[10]

FAQ 3: Oxidation to the Carboxylic Acid

Question: I have synthesized 3-(benzyloxy)cyclobutylmethanol. What are the best reagents to oxidize the primary alcohol to a carboxylic acid without cleaving the benzyl ether?

Answer: The oxidation of a primary alcohol to a carboxylic acid is a common transformation, but the presence of a benzyl ether requires careful selection of the oxidant to avoid cleavage of the protecting group.

Comparison of Oxidizing Agents:

Reagent	Conditions	Pros	Cons
Potassium Permanganate (KMnO₄)	Basic aqueous solution	Strong and effective.	Can cleave C-C bonds and potentially oxidize the benzylic position of the ether if not carefully controlled.[11]
Chromic Acid (H₂CrO₄) / Jones Reagent	Aqueous acidic solution	Strong and reliable.	Uses toxic chromium(VI) reagents.[11][12]
Sodium Hypochlorite (NaClO)	Often used with a catalyst (e.g., TEMPO)	"Green" and inexpensive alternative.	Can be less selective and require careful pH control.[11]
TEMPO-catalyzed Oxidation	With a co-oxidant like bleach or bis(acetoxy)iodobenzene (BAIB)	Mild and highly selective for primary alcohols.	Can be expensive and may require optimization.
Two-step oxidation via the aldehyde	1. Mild oxidation (PCC, DMP, Swern). 2. Oxidation of the aldehyde (e.g., Pinnick oxidation with NaClO₂)	High yielding and avoids harsh oxidants.	Adds an extra step to the synthesis.

Expert Recommendation: For substrates with sensitive functional groups like benzyl ethers, a TEMPO-catalyzed oxidation is often the preferred method due to its mildness and high selectivity.

FAQ 4: Alternative Synthetic Routes

Question: Are there alternative synthetic routes to 3-(benzyloxy)cyclobutanecarboxylic acid that avoid the reduction-oxidation sequence?

Answer: Yes, an alternative approach is to utilize a Baeyer-Villiger oxidation of 3-(benzyloxy)cyclobutanone. This reaction converts a ketone into an ester (or a cyclic ketone into a lactone) using a peroxyacid.[11][13][14][15] The resulting lactone can then be hydrolyzed to the desired carboxylic acid.

Diagram 2: Baeyer-Villiger Oxidation Pathway

Caption: An alternative synthetic route via Baeyer-Villiger oxidation.

Troubleshooting the Baeyer-Villiger Oxidation:

• Reagent Choice: Common reagents include meta-chloroperoxybenzoic acid (m-CPBA), peroxyacetic acid, and trifluoroperacetic acid. The reactivity generally increases with the acidity of the corresponding carboxylic acid.[11][14] Hydrogen peroxide with a Lewis acid catalyst can also be used.[11][15]

• Regioselectivity: The migratory aptitude of the groups attached to the carbonyl determines the regioselectivity. For 3-(benzyloxy)cyclobutanone, the more substituted carbon (the one bearing the benzyloxy group) is expected to migrate, leading to the desired lactone.

• Side Reactions: If the substrate contains other oxidizable functional groups (e.g., alkenes), epoxidation can be a competing reaction. However, the Baeyer-Villiger oxidation is often faster.[16]

Part 2: Detailed Experimental Protocols

This section provides step-by-step procedures for key reactions in the synthesis of 3-(Benzyloxy)cyclobutanecarboxylic acid.

Protocol 1: Diastereoselective Reduction of 3-Oxocyclobutanecarboxylic Acid

Objective: To synthesize cis-3-hydroxycyclobutanecarboxylic acid with high diastereoselectivity.

Materials:

• 3-Oxocyclobutanecarboxylic acid

• Sodium borohydride (NaBH₄)

• Tetrahydrofuran (THF), anhydrous

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., argon or nitrogen), dissolve 3-oxocyclobutanecarboxylic acid (1.0 eq) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.2 eq) portion-wise over 30 minutes, ensuring the temperature remains below 5 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for 2 hours, then warm to room temperature and stir for an additional 4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to 0 °C and cautiously quench by the slow, dropwise addition of 1 M HCl until the pH is ~3.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization or column chromatography to obtain cis-3-hydroxycyclobutanecarboxylic acid.

Protocol 2: Benzylation of a Protected Hydroxy Acid (Williamson Ether Synthesis)

Objective: To synthesize the benzyl ether from an ester-protected 3-hydroxycyclobutanecarboxylic acid.

Materials:

• Methyl 3-hydroxycyclobutanecarboxylate (assuming prior esterification)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Benzyl bromide (BnBr)

• Anhydrous tetrahydrofuran (THF) or N,N-dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Wash the NaH (1.2 eq) with anhydrous hexanes under an inert atmosphere to remove the mineral oil, and then suspend the NaH in anhydrous THF.

• Cool the NaH suspension to 0 °C.

• Slowly add a solution of methyl 3-hydroxycyclobutanecarboxylate (1.0 eq) in anhydrous THF to the NaH suspension.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour, or until hydrogen evolution ceases.

• Cool the reaction mixture back to 0 °C and add benzyl bromide (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction by TLC. If the reaction is sluggish, gently heating to 40-50 °C may be necessary.

• Upon completion, cool the reaction to 0 °C and quench by the slow addition of saturated aqueous NH₄Cl.

• Extract the mixture with diethyl ether.

• Wash the combined organic layers with water and brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Part 3: References

• Baeyer–Villiger oxidation. Wikipedia. [Link]

• Baeyer-Villiger Oxidation. Organic Chemistry Portal. [Link]

• 17.7: Oxidation of Alcohols. Chemistry LibreTexts. [Link]

• Diastereoselective Synthesis of a cis-1,3-Disubstituted Cyclobutane Carboxylic Acid Scaffold for TAK-828F, a Potent Retinoic Acid Receptor-Related Orphan Receptor (ROR)-γt Inverse Agonist. ACS Publications. [Link]

• Boric Acid Catalyzed Chemoselective Esterification of r-Hydroxycarboxylic Acids. American Chemical Society. [Link]

• Baeyer-Villiger Oxidation. Organic Chemistry Tutor. [Link]

• Chemoselective esterification of α-hydroxyacids catalyzed by salicylaldehyde through induced intramolecularity. RSC Publishing. [Link]

• Organic Chemistry Williamson Ether Synthesis. University of Richmond. [Link]

• Alcohol to Ether using Williamson synthesis (O-Alkylation). Pharma Tutors. [Link]

• The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Diastereoselective synthesis of 1,1,3,3-tetrasubstituted cyclobutanes enabled by cycloaddition of bicyclo[1.1.0]butanes. Organic Chemistry Frontiers (RSC Publishing). [Link]

• Design and Synthesis of a 3D Cyclobutane Fragment Library. White Rose Research Online. [Link]

• Boric Acid Catalyzed Chemoselective Esterification of a-Hydroxycarboxylic Acids. ResearchGate. [Link]

• Protecting Groups. University of California, Irvine. [Link]

• Williamson Ether Synthesis reaction. BYJU'S. [Link]

• • The Williamson Ether Synthesis. University of Wisconsin-River Falls. [Link]

• Boric Acid Catalyzed Chemoselective Esterification of α-Hydroxycarboxylic Acids. ACS Publications. [Link]

• Diastereoselective 1,3-nitrooxygenation of bicyclo[1.1.0]butanes. PMC - NIH. [Link]

• Benzyl Ethers - Protecting Groups. Organic Chemistry Portal. [Link]

• Diastereoselective 1,3-nitrooxygenation of bicyclo[1.1.0]butanes. RSC Publishing. [Link]

• Appendix 6: Protecting groups. Oxford Learning Link. [Link]

• Synthesis method of trans-3-hydroxycyclobutylformic acid. Google Patents.

• [2 + 1] and [2 + 1 + 1] Cyclization: Diversifying Alkenes for Small Carbocycles via Photocatalytically Accessed 1,3-Dielectrophiles. Journal of the American Chemical Society. [Link]

• Baeyer–Villiger oxidation: Mechanism & Examples. NROChemistry. [Link]

• Williamson ether synthesis. Wikipedia. [Link]

• Stereoselective Baeyer–Villiger oxidation of 3-substituted cyclobuta- nones promoted by flavinium-cinchona alkaloid ion-pair catalyst. ChemRxiv. [Link]

• 19 - Organic Syntheses Procedure. Organic Syntheses. [Link]

• Protecting Groups For Alcohols. Master Organic Chemistry. [Link]

• Baeyer–Villiger oxidation: a promising tool for the synthesis of natural products: a review. SpringerLink. [Link]

• Synthesis method of 3-oxocyclobutanecarboxylic acid. Google Patents.

• Preparation method of 3-oxocyclobutanecarboxylic acid. Google Patents.

• Sustainable Approaches for the Protection and Deprotection of Functional Groups. PMC. [Link]

• Synthesis method of 3-oxocyclobutanecarboxylic acid. Eureka | Patsnap. [Link]

• Synthesis method of 3-oxocyclobutanecarboxylic acid. Google Patents.

• Protection of Alcohols. NROChemistry. [Link]

• Alcohol Protecting Groups. University of Missouri-St. Louis. [Link]

• Process for The Separation of the (Dl) Cis- Trans-2, 2-Dimethyl-3-(2, 2-Disubstitutedvinyl)- Cyclopropane-1-Carboxylic Acid from. ResearchGate. [Link]

• 3-chlorocyclobutanecarboxylic acid. Organic Syntheses. [Link]

• Benzylic substitution, benzylation. Organic Chemistry Portal. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Protecting Groups in Organic Synthesis | ChemTalk [chemistrytalk.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. byjus.com [byjus.com]
• 5. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. learninglink.oup.com [learninglink.oup.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Benzyl Ethers [organic-chemistry.org]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. Chemoselective esterification of α-hydroxyacids catalyzed by salicylaldehyde through induced intramolecularity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. Baeyer-Villiger氧化反应 [sigmaaldrich.com]
• 14. Baeyer–Villiger oxidation - Wikipedia [en.wikipedia.org]
• 15. Baeyer-Villiger Oxidation [organic-chemistry.org]
• 16. organicchemistrytutor.com [organicchemistrytutor.com]

Technical Support Center: Analytical Profiling of 3-(Benzyloxy)cyclobutanecarboxylic Acid

This technical guide serves as a specialized support resource for the analysis of 3-(Benzyloxy)cyclobutanecarboxylic acid . It addresses the unique challenges posed by the cyclobutane ring's geometry, the UV-active benzyl group, and the acidic carboxyl moiety.

Quick Navigation

Introduction: The Analytical Challenge

3-(Benzyloxy)cyclobutanecarboxylic acid presents a dual analytical challenge:

• Stereoisomerism: The molecule exists as cis and trans diastereomers.[1] While achiral, their physical properties differ slightly, requiring high-resolution chromatography for accurate quantitation.[2]

• Genotoxic Risk: The synthesis often employs benzyl halides (e.g., Benzyl Bromide), which are potent alkylating agents and classified as Potential Genotoxic Impurities (PGIs).[1][2][3]

Module 1: HPLC Method for Purity & Isomer Ratio

Objective: Separate the cis and trans diastereomers and quantify the main product against process-related impurities (e.g., Benzyl alcohol, Dibenzyl ether).

Recommended Protocol: Reversed-Phase HPLC (RP-HPLC)

Note: Standard C18 columns often struggle to resolve the subtle hydrodynamic volume differences between cyclobutane diastereomers.[1][2] A Phenyl-Hexyl phase is recommended for its π-π interaction capability with the benzyl group.[1][2]

Parameter	Specification
Column	Phenyl-Hexyl or C18 (High Carbon Load), 250 x 4.6 mm, 3-5 µm
Mobile Phase A	0.1% Phosphoric Acid or 0.1% TFA in Water (pH ~2.[1][2]5)
Mobile Phase B	Acetonitrile (ACN)
Gradient	T=0: 20% B; T=20: 80% B; T=25: 80% B; T=26: 20% B
Flow Rate	1.0 mL/min
Detection	UV @ 210 nm (Carboxyl) and 254 nm (Benzyl)
Temperature	30°C (Control is critical for isomer resolution)

Why This Works (Causality)

• Acidic Mobile Phase: The pKa of cyclobutanecarboxylic acid is ~4.[1]8. Operating at pH 2.5 ensures the acid is fully protonated (neutral), preventing peak tailing and retention time shifts caused by secondary interactions with residual silanols.[1]

• Phenyl-Hexyl Selectivity: The cis and trans isomers expose the benzyl ring differently to the stationary phase. The π-π interactions offered by the Phenyl-Hexyl phase often provide superior selectivity (

  ) compared to hydrophobic interactions alone on C18.[1][2]

Module 2: Trace Analysis of Genotoxic Impurities (GTIs)

Objective: Detect residual Benzyl Bromide (or Chloride) at ppm levels (Threshold of Toxicological Concern).

Recommended Protocol: GC-FID/MS (Direct Injection)

Benzyl halides are volatile enough for GC but thermally unstable.[1][2] Gentle conditions are required.[2][4]

Parameter	Specification
Inlet	Splitless, 200°C (Avoid excessive heat to prevent degradation)
Column	DB-624 or USP G43 (6% Cyanopropylphenyl dimethyl polysiloxane)
Carrier Gas	Helium @ 1.5 mL/min (Constant Flow)
Oven Program	50°C (hold 2 min) → 10°C/min → 240°C (hold 5 min)
Detector	FID (250°C) or MS (SIM mode for Benzyl Bromide m/z 91, 170)
Diluent	Dichloromethane or DMSO (depending on solubility)

Critical Control Point: Derivatization Option

If direct injection yields poor recovery due to matrix interference, derivatize with 4-nitro-benzyl-pyridine followed by HPLC-UV analysis.[1][2] This increases sensitivity and specificity for alkylating agents.[1]

Module 3: Advanced Characterization (NMR)

Objective: Definitively assign cis vs. trans configuration.

• Proton NMR (

  H-NMR): Focus on the methine protons at C1 and C3 of the cyclobutane ring.

  • Cis-isomer: Typically exhibits a "pseudo-equatorial/axial" relationship that results in distinct coupling constants (

    ) compared to the trans isomer.[1][2]

  • NOESY/ROESY: Strong correlation between H-1 and H-3 indicates the cis (1,3-diaxial-like) conformation.[1][2]

Troubleshooting & FAQs

Visual Troubleshooting Workflow

Caption: Decision logic for resolving common HPLC issues with acidic cyclobutane derivatives.

Frequently Asked Questions

Q1: My cis and trans isomers are co-eluting on a C18 column. What should I do?

• A: The hydrophobic selectivity of C18 is often insufficient for diastereomers with similar logP.[1]

  • Lower the temperature: Reducing column temperature to 15–20°C can enhance steric selectivity.[1]

  • Change the stationary phase: Switch to a Phenyl-Hexyl or Pentafluorophenyl (PFP) column. These phases utilize

    - and dipole interactions, which differ significantly between the isomers due to the orientation of the benzyloxy group.

Q2: I see a "ghost peak" in my gradient blank. Is it the product?

• A: Likely not.[1][2] Check for Dibenzyl Ether .[1][2] This is a common byproduct of benzyl bromide hydrolysis/dimerization.[1] It is highly lipophilic and may elute in the wash phase of a gradient or carry over from previous injections. Run a high-organic wash (95% ACN) between runs.[1][2]

Q3: Why is the Benzyl Bromide peak in GC tailing or disappearing?

• A: Benzyl halides degrade on active sites in the GC inlet liner.[1]

  • Solution: Use a deactivated liner (silanized) and glass wool.[1][2] Ensure the inlet temperature is not unnecessarily high (< 220°C).[1][2] Verify the sample solvent; DMSO is good for solubility but has a high boiling point; Dichloromethane is preferred for volatility if solubility permits.[1]

Q4: Can I use UV detection for the Genotoxic Impurity (Benzyl Bromide)?

• A: Direct UV detection is often not sensitive enough for ppm-level detection due to the strong absorbance of the main peak matrix. However, derivatization with 4-nitro-benzyl-pyridine allows for sensitive HPLC-UV detection if GC is unavailable [1].[1][2]

References

• ResearchGate. Typical HPLC chromatograms of benzyl chloride and benzyl bromide... Available at: [Link][1][2][3][4][5]

• National Institutes of Health (NIH). Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC.[1][2] Available at: [Link][1][2]

• Organic Syntheses. 1,1-Cyclobutanedicarboxylic Acid and Cyclobutanecarboxylic Acid.[1][2][6][7] Available at: [Link][1][2]

• TSI Journals. Determination of benzyl bromide as a genotoxic impurity in donepezil hydrochloride.[1] Available at: [Link]

Sources

• 1. 3-Hydroxycyclobutane-1-carboxylic acid | C5H8O3 | CID 22640986 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Oxocyclobutane-1-carboxylic acid | C5H6O3 | CID 4913358 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. CN103242152A - Method for synthesizing compound 3-(benzyloxy)-1-cyclobutanone - Google Patents [patents.google.com]
• 5. Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cyclobutanecarboxylic acid - Wikipedia [en.wikipedia.org]
• 7. Cyclobutanecarboxylic acid Five Chongqing Chemdad Co. ，Ltd [chemdad.com]

Technical Support Center: Optimizing Catalyst Selection for 3-(Benzyloxy)cyclobutanecarboxylic Acid

Welcome to the technical support center for reactions involving 3-(Benzyloxy)cyclobutanecarboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development. As Senior Application Scientists, we have compiled this information to help you navigate the unique challenges and opportunities presented by this versatile building block. 3-(Benzyloxy)cyclobutanecarboxylic acid is a valuable intermediate, particularly for creating conformationally rigid scaffolds that can enhance metabolic stability and binding affinity in drug candidates.[1] However, its structure—featuring a sterically hindered carboxylic acid, a strained cyclobutane ring, and a labile benzyloxy protecting group—requires careful consideration during reaction design and catalyst selection.

This guide provides in-depth answers to common questions and troubleshooting scenarios to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when designing reactions with 3-(benzyloxy)cyclobutanecarboxylic acid?

A1: There are three main structural features that present challenges:

• Steric Hindrance: The carboxylic acid is attached to a bulky cyclobutane ring, which can impede the approach of reagents and catalysts.[2][3] This often leads to slower reaction rates compared to less hindered acids and may require more reactive coupling agents or forcing conditions.

• Benzyloxy Group Lability: The benzyl ether is a common protecting group, but it is susceptible to cleavage under various conditions, most notably catalytic hydrogenolysis (e.g., H₂/Pd-C).[4][5] It can also be sensitive to strong Lewis acids or certain oxidative/reductive conditions, leading to unintended deprotection.[5][6]

• Cyclobutane Ring Strain: While more stable than cyclopropane, the cyclobutane ring possesses significant ring strain.[7] Under certain catalytic conditions, particularly with transition metals or strong Lewis acids, ring-opening can occur, leading to undesired byproducts.[8][9][10]

Understanding these competing factors is crucial for selecting a catalytic system that promotes the desired transformation while preserving the integrity of the molecule.

Q2: What are the most common and synthetically useful reactions for this molecule?

A2: The most prevalent reactions leverage the carboxylic acid moiety. These include:

• Amide Bond Formation: This is one of the most critical reactions in medicinal chemistry.[11][12] Coupling the carboxylic acid with a wide range of primary and secondary amines allows for the synthesis of diverse compound libraries.

• Esterification: Formation of esters can be important for prodrug strategies or as intermediates for further transformations.

• Reduction to Alcohol: The carboxylic acid can be reduced to the corresponding primary alcohol, providing a different functional handle for subsequent reactions.

• Debenzylation: Intentional removal of the benzyloxy group to unmask the alcohol is a common step, often performed towards the end of a synthetic sequence to yield the final active molecule or a key intermediate.

Q3: For amide bond formation, where do I start with catalyst/reagent selection?

A3: For amide coupling, the choice of reagent is critical to overcome the steric hindrance of the cyclobutane ring. A logical starting point is to use a modern carbodiimide or an uronium/phosphonium-based coupling agent. Avoid harsh conditions that could affect the benzyloxy group or the cyclobutane ring.

Below is a diagram outlining a general decision-making process for selecting a suitable coupling reagent.

Caption: Decision tree for initial amide coupling reagent selection.

Troubleshooting Guide

Problem 1: My amide coupling reaction with 3-(benzyloxy)cyclobutanecarboxylic acid has low conversion or is very slow.

Probable Cause	Suggested Solution
Insufficient Reagent Reactivity: Standard coupling reagents like DCC or EDC alone may not be potent enough to overcome the steric hindrance around the carboxylic acid.[2][3]	Upgrade the Coupling Reagent: Switch to a more powerful activating agent. Uronium-based reagents like HATU or COMU are excellent choices for hindered couplings.[11] Alternatively, phosphonium reagents (e.g., PyBOP) or propylphosphonic anhydride (T3P®) are highly effective.
Inadequate Base: The choice and amount of non-nucleophilic base (e.g., DIPEA, N-methylmorpholine) are crucial. Insufficient base can lead to the protonation of the amine, reducing its nucleophilicity.	Optimize Base: Ensure at least 2-3 equivalents of a suitable base like DIPEA are used with uronium/phosphonium salts. For difficult couplings, consider a stronger, non-coordinating base like 2,4,6-collidine.
Low Reaction Temperature: Room temperature may not provide enough energy to overcome the activation barrier for sterically demanding substrates.	Increase Temperature: Gently heat the reaction to 40-50 °C. Monitor carefully by TLC or LC-MS to ensure that heating does not induce decomposition or side reactions.
Solvent Effects: The solvent can influence the solubility of reagents and the stability of intermediates.	Change Solvent: Aprotic polar solvents like DMF or NMP are generally superior to DCM or THF for difficult amide couplings as they can better solvate the charged intermediates.

Data Summary: Comparison of Common Coupling Reagents for Hindered Acids

Coupling Reagent	Activating Additive	Typical Base	Relative Reactivity	Key Considerations
EDC	HOBt or DMAP	DIPEA / NMM	Moderate	Cost-effective; risk of racemization for chiral amines.
HATU / COMU	None needed	DIPEA	High	Fast and efficient for hindered systems; byproducts can be challenging to remove.[11]
T3P®	None needed	Pyridine / DIPEA	Very High	Excellent for difficult couplings; water-soluble byproducts simplify workup.
PyBOP	None needed	DIPEA	High	Similar to HATU; less common but very effective.

Problem 2: I am observing significant debenzylation during my reaction. How can I prevent this?

A2: Unintended debenzylation is a common issue and is almost always caused by using reaction conditions that are incompatible with the benzyl ether protecting group.

Caption: Competing reaction pathways for the substrate.

Troubleshooting Steps:

• Avoid Catalytic Hydrogenation: This is the most common cause of debenzylation. If your reaction involves other functional groups that require reduction (e.g., a nitro group), you must choose a method that does not use hydrogen gas with catalysts like Palladium, Platinum, or Rhodium.[4][13] Consider alternatives like transfer hydrogenation with a different catalyst or chemical reduction (e.g., Fe/HCl for nitro groups).

• Scrutinize Lewis Acids: Strong Lewis acids (e.g., AlCl₃, BBr₃, SnCl₄) can cleave benzyl ethers.[5][6] If a Lewis acid is required for your reaction, screen for milder options such as ZnCl₂, MgBr₂, or Sc(OTf)₃ and perform the reaction at low temperatures.

• Check for Trace Acid: Adventitious acid from reagents (e.g., HCl in a solvent bottle) can catalyze debenzylation, especially upon heating. Ensure all reagents and solvents are pure and dry. Consider adding a non-nucleophilic proton sponge if trace acid is suspected.

• Photochemical Sensitivity: Some reaction conditions involving visible light and a photocatalyst can lead to oxidative debenzylation.[14] If you are performing a photoredox reaction, be aware of this potential side reaction and analyze your crude mixture carefully.

Problem 3: My reaction is clean, but I isolate an unexpected isomer or a product with a different molecular weight.

A3: This often points to the involvement of the cyclobutane ring itself.

Probable Cause	Suggested Solution
Ring Opening: Lewis acid or transition metal catalysis can promote the cleavage of the strained C-C bonds in the cyclobutane ring, leading to linear or rearranged products.[9][10] This is particularly prevalent in Friedel-Crafts type reactions or cross-couplings.	Re-evaluate the Catalyst: If using a Lewis acid, switch to a milder one or perform the reaction at a lower temperature. For transition metal catalysis, changing the ligand or the metal itself can often prevent ring-opening pathways. For example, some palladium catalysts are known to insert into strained rings.[8]
Epimerization: If your 3-(benzyloxy)cyclobutanecarboxylic acid is a single diastereomer (e.g., cis or trans), harsh basic or acidic conditions can potentially cause epimerization at the C1 or C3 position, leading to a mixture of diastereomers.	Use Milder Conditions: For amide couplings, use reagents known for low epimerization risk, such as COMU or HATU, with a hindered base like DIPEA. Avoid strong, protic acids or prolonged heating with strong bases.

Experimental Protocols

Protocol 1: General Procedure for a High-Reactivity Amide Coupling

This protocol uses HATU, a highly effective reagent for coupling sterically hindered carboxylic acids.

Materials:

• 3-(Benzyloxy)cyclobutanecarboxylic acid (1.0 equiv)

• Amine (1.1 equiv)

• HATU (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 3-(benzyloxy)cyclobutanecarboxylic acid.

• Dissolve the acid in anhydrous DMF (approx. 0.1 M concentration).

• Add the amine (1.1 equiv), followed by HATU (1.2 equiv).

• Add DIPEA (3.0 equiv) dropwise to the stirring solution at room temperature.

• Stir the reaction at room temperature for 15 minutes, then heat to 40 °C.

• Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 2-6 hours.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aq. LiCl solution (to remove DMF), 1M aq. HCl, saturated aq. NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Protocol 2: Troubleshooting Workflow for Low Yield

This workflow provides a logical sequence of steps to diagnose and solve low-yield issues.

Sources

• 1. 3-(Benzyloxy)-cyclobutanecarboxylicacid [myskinrecipes.com]
• 2. Steric Hindrance in SN2 and SN1 Reactions - Chemistry Steps [chemistrysteps.com]
• 3. youtube.com [youtube.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. dalspaceb.library.dal.ca [dalspaceb.library.dal.ca]
• 7. Reactions of Cyclopropane and Cyclobutane | Pharmaguideline [pharmaguideline.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. growingscience.com [growingscience.com]
• 12. diva-portal.org [diva-portal.org]
• 13. Catalytic Ring Hydrogenation of Benzoic Acid with Supported Transition Metal Catalysts in scCO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. orgsyn.org [orgsyn.org]

Work-up procedures for reactions with 3-(Benzyloxy)cyclobutanecarboxylic acid

Technical Support Center: 3-(Benzyloxy)cyclobutanecarboxylic Acid Work-Up Guide

User: Research Scientist / Process Chemist Topic: Work-up, Purification, and Troubleshooting for CAS 4958-02-5 Support Level: Tier 3 (Senior Application Scientist)

Introduction: The Molecule & The Challenge

Welcome to the technical support hub for 3-(Benzyloxy)cyclobutanecarboxylic acid . This compound is a critical scaffold in medicinal chemistry, particularly for introducing rigidified aliphatic spacers with defined stereochemistry.

Why this work-up is non-trivial:

• Ring Strain: The cyclobutane ring (~26 kcal/mol strain energy) is robust under standard conditions but sensitive to extreme thermal forcing or specific Lewis acids, which can trigger ring-opening or isomerization.

• Stereochemistry: The 1,3-substitution pattern creates cis and trans isomers. Controlling or separating these is often the primary bottleneck.

• Amphiphilicity: The lipophilic benzyl ether combined with the hydrophilic carboxylic acid can lead to aggressive emulsions during aqueous extraction.

Standard Operating Procedure (SOP): Isolation & Work-Up

Context: This protocol assumes the compound was synthesized via the decarboxylation of 3-(benzyloxy)cyclobutane-1,1-dicarboxylic acid in pyridine/toluene, a common route [1].

Step-by-Step Protocol

Step	Action	Technical Rationale
1. Quench & Cool	Cool reaction mixture to < 25°C.	Prevents thermal degradation. If pyridine was used, cooling reduces its volatility and toxicity hazard.
2. Solvent Exchange	If reaction solvent was Pyridine: Concentrate under reduced pressure (keep bath < 50°C). Re-dissolve residue in Toluene or MTBE .	Pyridine is water-miscible and buffers pH, interfering with acid-base extraction. Toluene is superior for phase separation.
3. Acid Wash	Wash organic phase with 1N HCl (3 cycles).[1] Monitor aqueous pH to ensure it is < 2.[2]	Critical: Removes residual pyridine as the water-soluble pyridinium salt. Failure here leads to product contamination.
4. Brine Wash	Wash with saturated NaCl solution.	Disrupts the hydration shell of the carboxylate, reducing product loss to the aqueous phase.
5. Drying	Dry over anhydrous MgSO₄, filter, and concentrate.[1]	Na₂SO₄ is acceptable, but MgSO₄ is faster for potentially viscous oils.

Troubleshooting & FAQs

Q1: I am seeing a persistent emulsion during the aqueous wash. How do I break it?

Diagnosis: The benzyl ether moiety acts as a lipophile while the carboxylate (if pH is too high) acts as a headgroup, effectively forming a surfactant. Solution:

• Acidify: Ensure the aqueous layer is clearly acidic (pH 1-2). This protonates the carboxylic acid (

  ), suppressing its surfactant properties.

• Salting Out: Add solid NaCl directly to the emulsion until saturation. The increased ionic strength forces the organic layer to separate.

• Filtration: If suspended particulates are stabilizing the emulsion, filter the biphasic mixture through a pad of Celite®.

Q2: How do I separate the cis and trans isomers?

Diagnosis: The synthesis often yields a thermodynamic mixture (typically ~60:40 favoring cis or trans depending on the exact route). Solution:

• Method A: Selective Crystallization (Scalable)

  • The trans isomer is typically more symmetric and higher melting.

  • Dissolve the crude mixture in a minimum amount of hot Hexanes/Ethyl Acetate (10:1) .

  • Cool slowly to 4°C. The trans-isomer often precipitates first.

• Method B: Chromatographic Separation [3][4]

  • Stationary Phase: Silica Gel (standard).

  • Mobile Phase: Hexanes/EtOAc + 1% Acetic Acid .

  • Note: The acetic acid is mandatory to suppress "tailing" of the carboxylic acid on silica. Without it, the isomers will co-elute as broad streaks.

Q3: My yield is lower than expected. Is the product water-soluble?

Diagnosis: While the benzyl group adds lipophilicity, the small cyclobutane core keeps the molecular weight low (MW ~206.24), maintaining some water solubility. Solution:

• Back-Extraction: Do not discard the initial acidic aqueous washes. Re-extract them twice with DCM (Dichloromethane).

• pH Check: If the aqueous phase was not sufficiently acidic during the first extraction, the product remained as the carboxylate salt (

  ).

Q4: Can I distill this compound?

Diagnosis: The boiling point is high (~194°C at 6 Torr) [2]. Solution:

• Avoid Distillation if possible. Prolonged heating >140°C risks decarboxylation or ether cleavage.

• Alternative: Use Kugelrohr distillation only for small batches under high vacuum (< 0.5 Torr) to lower the temperature requirement.

Technical Data Summary

Physicochemical Profile[1][2][3][5][6][7][8][9][10][11][12]

Parameter	Value	Notes
Molecular Weight	206.24 g/mol
Appearance	White solid / Viscous oil	Depends on isomeric purity. Pure isomers are solids; mixtures are oils.
pKa (Predicted)	4.48 ± 0.40	Typical for aliphatic carboxylic acids.
Solubility (Organic)	High	DCM, EtOAc, Toluene, THF.
Solubility (Aqueous)	Low (pH < 3) / High (pH > 8)	pH-dependent solubility switch.
Thermal Limit	~120°C	Onset of potential decarboxylation or isomerization.

Visualized Workflows

Workflow 1: Acid-Base Workup Logic

This diagram illustrates the critical decision points during the extraction process to maximize recovery and purity.

Caption: Logical flow for the removal of pyridine and isolation of the free acid, emphasizing pH control.

Workflow 2: Isomer Separation Strategy

Decision tree for separating cis/trans isomers based on scale and purity requirements.

Caption: Strategic selection between crystallization and chromatography for isomer purification.

References

• National Institute of Standards and Technology (NIST). (2023). Cyclobutanecarboxylic acid Data. NIST Chemistry WebBook, SRD 69.[5] Retrieved January 30, 2026, from [Link]

Sources

• 1. 3-benzyloxy-cyclobutanecarboxylic acid CAS#: 4958-02-5 [m.chemicalbook.com]
• 2. CN103467270A - Preparation method of 3-oxocyclobutanecarboxylic acid - Google Patents [patents.google.com]
• 3. Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cyclobutylcarboxylic acid [webbook.nist.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Synthetic Efficiency of Routes to 3-(Benzyloxy)cyclobutanecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

The strategic synthesis of substituted cyclobutane rings is a cornerstone of modern medicinal chemistry, offering a unique three-dimensional scaffold for drug candidates. Among these, 3-(benzyloxy)cyclobutanecarboxylic acid stands as a valuable building block. This guide provides an in-depth comparison of two plausible synthetic routes to this target molecule, evaluating their respective efficiencies based on reported yields, step count, and reagent considerations. The insights presented herein are designed to assist researchers in making informed decisions for the synthesis of this and related cyclobutane derivatives.

Introduction to the Target Molecule

3-(Benzyloxy)cyclobutanecarboxylic acid incorporates a protected hydroxyl group and a carboxylic acid on a cyclobutane core. This substitution pattern makes it an attractive starting material for the synthesis of more complex molecules, including potential therapeutic agents. The benzyloxy group serves as a robust protecting group for the alcohol, which can be deprotected under various conditions to reveal a reactive handle for further functionalization. The carboxylic acid provides a key point for amide bond formation, esterification, or other modifications.

Two primary strategies for the synthesis of 3-(benzyloxy)cyclobutanecarboxylic acid can be envisioned, starting from different commercially available or readily accessible precursors. This guide will dissect the following pathways:

• Route A: A linear sequence commencing with the synthesis of a key intermediate, 3-(benzyloxy)-1-cyclobutanone, followed by oxidation to the desired carboxylic acid.

• Route B: An alternative approach that begins with the synthesis of 3-oxocyclobutanecarboxylic acid, which then undergoes reduction and subsequent protection of the resulting hydroxyl group.

Route A: Synthesis via 3-(Benzyloxy)-1-cyclobutanone Intermediate

This route leverages the synthesis of 3-(benzyloxy)-1-cyclobutanone, a direct precursor to the target carboxylic acid. A multi-step synthesis for this ketone has been reported, starting from halogenated methyl benzene.[1] The final step in this route would be the oxidation of the ketone to the carboxylic acid.

Experimental Workflow for Route A

The synthesis of 3-(benzyloxy)-1-cyclobutanone involves a five-step sequence: etherification, halogenation, elimination, ring closure, and dechlorination.[1] The final transformation to the carboxylic acid can be achieved through various oxidative methods, such as the Baeyer-Villiger oxidation followed by hydrolysis.

Caption: Workflow for the synthesis of 3-(Benzyloxy)cyclobutanecarboxylic acid via Route A.

Key Experimental Data for Route A

Step	Transformation	Reagents & Conditions	Reported Yield
1-5	Halogenated Methyl Benzene → 3-(Benzyloxy)-1-cyclobutanone	Multi-step sequence as per CN103242152A	55% (overall)[1]
6	3-(Benzyloxy)-1-cyclobutanone → 3-(Benzyloxy)cyclobutanecarboxylic acid	e.g., Baeyer-Villiger oxidation (m-CPBA), then hydrolysis (NaOH, H₂O)	Estimated 70-80%

Route B: Synthesis via 3-Oxocyclobutanecarboxylic Acid Intermediate

This alternative pathway commences with the synthesis of 3-oxocyclobutanecarboxylic acid. Several methods for preparing this intermediate have been documented, with one notable approach utilizing acetone, bromine, and malononitrile as starting materials.[2] The subsequent steps involve the selective reduction of the ketone to a hydroxyl group, followed by its protection as a benzyl ether.

Experimental Workflow for Route B

The synthesis of 3-oxocyclobutanecarboxylic acid can be achieved in three steps.[2] The subsequent reduction of the ketone can be performed using a mild reducing agent like sodium borohydride to avoid reduction of the carboxylic acid. The final step is the benzylation of the alcohol.

Caption: Workflow for the synthesis of 3-(Benzyloxy)cyclobutanecarboxylic acid via Route B.

Key Experimental Data for Route B

Step	Transformation	Reagents & Conditions	Reported/Estimated Yield
1-3	Acetone, etc. → 3-Oxocyclobutanecarboxylic acid	Three-step sequence as per CN103232340A	52-68%[2]
4	3-Oxocyclobutanecarboxylic acid → 3-Hydroxycyclobutanecarboxylic acid	NaBH₄, EtOH/H₂O	Estimated 85-95%
5	3-Hydroxycyclobutanecarboxylic acid → 3-(Benzyloxy)cyclobutanecarboxylic acid	Benzyl bromide, NaH, THF	Estimated 70-80%

Comparative Analysis of Synthetic Routes

Parameter	Route A	Route B
Starting Materials	Halogenated methyl benzene	Acetone, bromine, malononitrile
Number of Steps	6 (including oxidation)	5
Estimated Overall Yield	~38-44%	~31-46%
Key Intermediates	3-(Benzyloxy)-1-cyclobutanone	3-Oxocyclobutanecarboxylic acid
Potential Challenges	Multi-step synthesis of the ketone intermediate can be lengthy.	The synthesis of 3-oxocyclobutanecarboxylic acid involves multiple steps and purification challenges. The benzylation of the hydroxy acid may require careful optimization to avoid side reactions.
Advantages	The key intermediate is directly functionalized with the benzyloxy group.	The synthesis of the oxo-acid intermediate is well-documented.[2][3] The subsequent transformations are standard procedures.

Discussion and Conclusion

Both Route A and Route B present viable pathways to 3-(benzyloxy)cyclobutanecarboxylic acid. The choice between the two will likely depend on the availability and cost of starting materials, as well as the specific expertise and equipment available in the laboratory.

Route A offers a more direct approach in terms of the installation of the benzyloxy group early in the synthesis. However, the overall yield is dependent on the efficiency of a five-step sequence to the key ketone intermediate.

Route B provides a more convergent approach, where the cyclobutane core with the carboxylic acid is first constructed, followed by functional group manipulations. While the estimated overall yield is comparable to Route A, it involves the handling of potentially hazardous reagents like bromine. The synthesis of 3-oxocyclobutanecarboxylic acid has been a subject of interest, with various methods reported, suggesting that this intermediate is accessible.[2][3]

Ultimately, for large-scale synthesis, a thorough cost analysis of the starting materials and reagents for both routes would be crucial. For discovery chemistry, where smaller quantities are often required, the route that utilizes more readily available starting materials and involves more reliable and scalable reactions would be preferable. Both routes provide a solid foundation for accessing this important building block for drug discovery and development.

Experimental Protocols

Route A: Oxidation of 3-(Benzyloxy)-1-cyclobutanone

• To a solution of 3-(benzyloxy)-1-cyclobutanone (1.0 eq) in a suitable solvent such as dichloromethane at 0 °C, add m-chloroperoxybenzoic acid (m-CPBA, 1.2 eq) portion-wise.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the crude lactone.

• To the crude lactone, add a solution of sodium hydroxide (2.0 eq) in water and methanol.

• Heat the mixture to reflux for 2-4 hours.

• Cool the reaction mixture to room temperature and acidify with 1 M HCl.

• Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield 3-(benzyloxy)cyclobutanecarboxylic acid.

Route B: Reduction and Benzylation of 3-Oxocyclobutanecarboxylic acid

Step 1: Reduction

• Dissolve 3-oxocyclobutanecarboxylic acid (1.0 eq) in a mixture of ethanol and water at 0 °C.

• Add sodium borohydride (1.1 eq) portion-wise, maintaining the temperature below 10 °C.

• Stir the reaction at room temperature for 2-4 hours until the starting material is consumed (monitored by TLC).

• Carefully acidify the reaction mixture with 1 M HCl to pH ~3.

• Extract the product with ethyl acetate, dry the combined organic layers over anhydrous sodium sulfate, and concentrate to give crude 3-hydroxycyclobutanecarboxylic acid.

Step 2: Benzylation

• To a suspension of sodium hydride (2.2 eq, 60% dispersion in mineral oil) in anhydrous THF at 0 °C, add a solution of 3-hydroxycyclobutanecarboxylic acid (1.0 eq) in THF dropwise.

• Allow the mixture to stir at room temperature for 1 hour.

• Add benzyl bromide (1.1 eq) dropwise at 0 °C.

• Warm the reaction to room temperature and stir for 12-16 hours.

• Quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography to obtain 3-(benzyloxy)cyclobutanecarboxylic acid.

References

• CN103242152A - Method for synthesizing compound 3-(benzyloxy)
• CN103232340A - Synthesis method of 3-oxocyclobutanecarboxylic acid - Google P
• CN105037130A - Synthesis method of 3-oxocyclobutanecarboxylic acid - Google P

Sources

• 1. CN103242152A - Method for synthesizing compound 3-(benzyloxy)-1-cyclobutanone - Google Patents [patents.google.com]
• 2. CN103232340A - Synthesis method of 3-oxocyclobutanecarboxylic acid - Google Patents [patents.google.com]
• 3. CN105037130A - Synthesis method of 3-oxocyclobutanecarboxylic acid - Google Patents [patents.google.com]

The Puckered World of Cyclobutanes: A Comparative Guide to the Predicted X-ray Crystal Structure of 3-(Benzyloxy)cyclobutanecarboxylic Acid Derivatives

For the Attention of Researchers, Scientists, and Drug Development Professionals.

In the landscape of medicinal chemistry and materials science, the cyclobutane ring stands as a versatile scaffold. Its inherent ring strain and non-planar geometry offer unique conformational constraints that can be exploited to fine-tune the biological activity and physical properties of molecules. Among the myriad of substituted cyclobutanes, 3-(benzyloxy)cyclobutanecarboxylic acid and its derivatives are of particular interest as intermediates in the synthesis of pharmaceutically active compounds.[1] Despite their utility, a definitive X-ray crystal structure for the parent compound, 3-(benzyloxy)cyclobutanecarboxylic acid, remains elusive in the Cambridge Structural Database (CSD), the world's repository for small-molecule organic and metal-organic crystal structures.[2][3][4]

This guide, therefore, embarks on a detailed comparative analysis to predict the structural characteristics of 3-(benzyloxy)cyclobutanecarboxylic acid in the solid state. By leveraging crystallographic data from analogous substituted cyclobutanes and fundamental principles of conformational analysis, we aim to provide a robust model of its three-dimensional architecture. This predictive approach offers valuable insights for researchers utilizing this scaffold in rational drug design and materials engineering.

The Defining Feature: The Puckered Conformation of the Cyclobutane Ring

Unlike the planar depiction often seen in 2D drawings, the cyclobutane ring is not flat. To alleviate the torsional strain that would arise from eclipsing C-H bonds in a planar conformation, the ring adopts a puckered or "butterfly" shape.[5][6] This puckering results in two distinct substituent positions: axial and equatorial. Generally, bulky substituents preferentially occupy the more sterically favorable equatorial position to minimize non-bonded interactions.[7]

For 3-(benzyloxy)cyclobutanecarboxylic acid, we can anticipate that both the benzyloxy and carboxylic acid groups will strive to occupy equatorial-like positions to minimize steric hindrance. The degree of puckering, often defined by a puckering angle, is influenced by the nature and position of the substituents on the ring.

A Comparative Structural Analysis: Insights from Related Crystal Structures

In the absence of a direct crystal structure for 3-(benzyloxy)cyclobutanecarboxylic acid, we turn to the CSD for structurally related molecules. The crystal structures of various substituted cyclobutanes provide a framework for predicting the key geometric parameters of our target molecule.

One informative comparison can be made with trifluoromethyl-substituted cyclobutanes.[8] A study on a series of these compounds revealed that the cyclobutane ring maintains a puckered conformation with puckering angles (γ) in the range of 158–175°, indicating a nearly flattened ring.[8] Interestingly, in most of these structures, the trifluoromethyl group was found in an axial position.[8] This highlights that electronic effects, in addition to sterics, can influence substituent positioning.

Another relevant class of compounds is the metal complexes of cyclobutane-1,1-dicarboxylic acid. The crystal structure of a zinc(II) complex with cyclobutane-1,1-dicarboxylic acid anions demonstrates how the cyclobutane core behaves in a more complex, coordinated environment.[9]

Based on these comparisons, we can predict the key structural features of 3-(benzyloxy)cyclobutanecarboxylic acid. The bulky benzyloxy group is expected to strongly favor an equatorial position. The carboxylic acid group at the 1-position will also likely adopt an equatorial orientation. The final conformation will be a balance between minimizing steric interactions and optimizing intermolecular interactions, such as hydrogen bonding, in the crystal lattice.

Below is a table summarizing the expected and comparative crystallographic parameters.

Parameter	Predicted for 3-(Benzyloxy)cyclobutanecarboxylic Acid	Comparative Data: Trifluoromethyl Cyclobutanes[8]	Comparative Data: Cyclobutanecarboxylic Acid[10]
Crystal System	Monoclinic or Orthorhombic	Varies	Not specified
Space Group	P2₁/c or Pbca (common for organic molecules)	Varies	Not specified
Cyclobutane Conformation	Puckered (Butterfly)	Puckered	Puckered
Puckering Angle (γ)	~160-175°	158–175°	Not specified
Substituent Orientation	Benzyloxy: Equatorial, Carboxylic Acid: Equatorial	CF₃: Predominantly Axial	Not specified
C-C Bond Lengths (ring)	~1.54-1.56 Å	~1.54-1.56 Å	Not specified
C-C-C Bond Angles (ring)	~88-92°	~88-92°	Not specified

Visualizing the Predicted Structure and Key Comparisons

To better illustrate the concepts discussed, the following diagrams created using Graphviz (DOT language) depict the predicted puckered conformation and the comparison with a planar structure.

Caption: Predicted puckered vs. hypothetical planar conformation.

Experimental Protocol: A Roadmap to the Crystal Structure

For researchers aiming to obtain the definitive crystal structure of 3-(benzyloxy)cyclobutanecarboxylic acid or its derivatives, the following is a detailed, step-by-step methodology for single-crystal X-ray diffraction.

1. Crystal Growth:

• Rationale: The cornerstone of X-ray crystallography is a high-quality, single crystal of sufficient size (typically >0.1 mm in all dimensions).

• Protocol:

  • Dissolve the purified compound in a minimal amount of a suitable solvent or solvent mixture (e.g., ethyl acetate, acetone, methanol, or a mixture with a less polar co-solvent like hexane or heptane).

  • Employ slow evaporation of the solvent at room temperature in a loosely covered vial.

  • Alternatively, use vapor diffusion by placing the vial of the dissolved compound inside a larger sealed container with a more volatile, miscible anti-solvent.

  • Another method is slow cooling of a saturated solution.

2. Crystal Mounting:

• Rationale: The selected crystal must be carefully mounted on the goniometer head of the diffractometer.

• Protocol:

  • Under a microscope, select a single, well-formed crystal with sharp edges.

  • Using a cryoloop, carefully pick up the crystal.

  • If data is to be collected at low temperatures (recommended to reduce thermal motion), flash-cool the crystal in a stream of liquid nitrogen. A cryoprotectant may be necessary to prevent crystal cracking.

3. Data Collection:

• Rationale: The crystal is irradiated with a monochromatic X-ray beam, and the resulting diffraction pattern is recorded.

• Protocol:

  • Mount the goniometer head on the diffractometer.

  • Center the crystal in the X-ray beam.

  • Set the data collection parameters, including the exposure time per frame and the total rotation range.

  • Initiate the data collection, during which the crystal is rotated in the X-ray beam.

4. Data Processing and Structure Solution:

• Rationale: The raw diffraction data is processed to determine the unit cell parameters and the intensities of the reflections, which are then used to solve the crystal structure.

• Protocol:

  • Integrate the raw diffraction images to obtain a list of reflection intensities.

  • Determine the crystal system and space group.

  • Solve the phase problem using direct methods or Patterson methods to obtain an initial electron density map.

  • Build an initial model of the molecule into the electron density map.

  • Refine the model against the experimental data to improve the fit and obtain the final crystal structure.

The following flowchart visualizes this experimental workflow.

Caption: Experimental workflow for single-crystal X-ray diffraction.

Conclusion and Future Directions

While a definitive crystal structure of 3-(benzyloxy)cyclobutanecarboxylic acid is not yet publicly available, a comprehensive analysis of related structures and fundamental conformational principles allows for a robust prediction of its solid-state architecture. We anticipate a puckered cyclobutane ring with both the benzyloxy and carboxylic acid substituents occupying equatorial positions to minimize steric strain.

The experimental protocol detailed in this guide provides a clear pathway for researchers to obtain the crystal structure of this compound and its derivatives. Such an endeavor would be a valuable contribution to the field, providing empirical data to validate the predictions made herein and to further enrich our understanding of the nuanced structural chemistry of substituted cyclobutanes. The availability of this crystal structure would undoubtedly aid in the computer-aided design of novel therapeutics and functional materials based on this versatile molecular scaffold.

References

• MySkinRecipes. 3-(Benzyloxy)-cyclobutanecarboxylicacid. [Link]

• Georganics. Cyclobutanecarboxylic acid - general description. [Link]

• Chemistry LibreTexts. 4.4: Conformations of Cycloalkanes. [Link]

• National Institutes of Health. CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. [Link]

• Wikipedia. Cyclobutanecarboxylic acid. [Link]

• ACS Publications. Conformational Analysis of 2-Substituted Cyclobutane-α-amino Acid Derivatives. A Synergistic Experimental and Computational Study. [Link]

• ResearchGate. Synthesis and Structure of Zn(II) Complexes with Cyclobutane-1,1-Dicarboxylic Acid Anions and Calcium and Barium Cations. [Link]

• YouTube. Conformations of cyclobutane. [Link]

• ResearchGate. The Cambridge Structural Database. [Link]

• Journal of Applied Crystallography. The scientific impact of the Cambridge Structural Database: a citation-based study. [Link]

• Dalal Institute. Conformational Analysis of Cycloalkanes (Upto Six Membered Rings). [Link]

• PubChem. (+-)-trans-1,2-Cyclobutanedicarboxylic acid. [Link]

• Re3data.org. Cambridge Structural Database. [Link]

• PubChem. Cyclobutanecarboxylic acid. [Link]

• CCDC. Search Results - Access Structures. [Link]

Sources

• 1. 3-(Benzyloxy)-cyclobutanecarboxylicacid [myskinrecipes.com]
• 2. researchgate.net [researchgate.net]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 4. Cambridge Structural Database | re3data.org [re3data.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. dalalinstitute.com [dalalinstitute.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Cyclobutanecarboxylic acid - Wikipedia [en.wikipedia.org]

HPLC and GC-MS analysis of 3-(Benzyloxy)cyclobutanecarboxylic acid purity

Title: Comparative Analysis Guide: HPLC vs. GC-MS for 3-(Benzyloxy)cyclobutanecarboxylic Acid Purity Profiling

Executive Summary For researchers working with 3-(Benzyloxy)cyclobutanecarboxylic acid , purity assessment is not merely about determining the percentage of the main peak. The rigid cyclobutane ring introduces a critical stereochemical challenge: cis/trans isomerism .

This guide contrasts the two dominant analytical methodologies—Reverse Phase HPLC (RP-HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) .

• RP-HPLC is the superior choice for routine purity testing and quantitative isomer ratio determination due to its ability to handle the free acid without derivatization.

• GC-MS is the requisite tool for structural identification of impurities and trace analysis, provided the carboxylic acid is properly derivatized.

Part 1: Chemical Context & Analytical Challenges

Molecule: 3-(Benzyloxy)cyclobutanecarboxylic acid Key Functional Groups:

• Carboxylic Acid: Highly polar, causes peak tailing in GC and HPLC if pH is uncontrolled.

• Benzyl Ether: Strong UV chromophore (

  nm), lipophilic.

• Cyclobutane Ring: Rigid scaffold creating distinct cis and trans geometric isomers.

Critical Quality Attribute (CQA): Isomer Ratio The biological activity of cyclobutane derivatives is often strictly stereodependent. An analytical method must resolve the cis and trans isomers to be valid.

Part 2: Method A - High-Performance Liquid Chromatography (RP-HPLC)

Status: Primary Method for Purity & Isomer Ratio

In my experience as an application scientist, the free acid functionality requires strict pH control. We utilize a "suppressed ionization" approach. By lowering the mobile phase pH below the acid's pKa (approx. 4.5), we keep the molecule neutral, ensuring sharp peaks and consistent retention.

Protocol 1: RP-HPLC Method Parameters

Parameter	Condition	Rationale
Column	C18 (e.g., Agilent ZORBAX Eclipse Plus), 4.6 x 150 mm, 3.5 µm	High surface area C18 provides shape selectivity necessary to resolve cis/trans isomers.
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	pH ~2.0 suppresses carboxylic acid ionization, preventing peak tailing.
Mobile Phase B	0.1% TFA in Acetonitrile	Matches ionic strength of Phase A; prevents baseline drift.
Gradient	5% B to 95% B over 20 min	Shallow gradient maximizes resolution between the closely eluting isomers.
Flow Rate	1.0 mL/min	Standard backpressure management.
Detection	UV @ 254 nm (primary), 210 nm (secondary)	254 nm targets the benzyl ring (specific); 210 nm detects non-aromatic impurities.
Temperature	30°C	Constant temperature is vital for reproducible isomer selectivity.

Self-Validating System Suitability:

• Resolution (Rs): The method is only valid if the resolution between cis and trans isomers is > 1.5.

• Tailing Factor: Must be < 1.5. If higher, the column may be voiding or the TFA concentration is insufficient.

Part 3: Method B - Gas Chromatography - Mass Spectrometry (GC-MS)[1]

Status: Secondary Method for Impurity Identification

Direct injection of carboxylic acids into a GC system is a critical error . The acidic proton interacts with silanol groups in the liner and column, leading to broad, ghosting peaks. We must employ Silylation to mask the polar hydrogen.

Protocol 2: Derivatization & GC-MS Workflow

Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA ) with 1% TMCS.

Step-by-Step Derivatization:

• Weigh: 5 mg of sample into a 1.5 mL GC vial.

• Dissolve: Add 500 µL anhydrous Pyridine (scavenges acid byproducts).

• React: Add 200 µL BSTFA + 1% TMCS.

• Incubate: Cap and heat at 60°C for 30 minutes.

  • Mechanism:[1] The active hydrogen on the -COOH is replaced by a Trimethylsilyl (TMS) group, increasing volatility.

• Inject: 1 µL split injection (50:1).

GC-MS Parameters:

Parameter	Condition
Column	DB-5MS (5% Phenyl Methyl Siloxane), 30m x 0.25mm
Carrier Gas	Helium @ 1.0 mL/min (Constant Flow)
Inlet Temp	250°C
Oven Program	80°C (1 min) → 20°C/min → 300°C (hold 5 min)
MS Source	EI (Electron Impact) @ 70 eV
Scan Range	40–500 m/z

Data Interpretation: Look for the Molecular Ion [M+] .[2] The derivatized mass will be Sample MW + 72 amu (replacing H with Si(CH3)3).

• Note: Isomers often co-elute on standard DB-5 columns. If isomer resolution is required by GC, a more polar column (e.g., DB-WAX) or a slower ramp is needed.

Part 4: Comparative Decision Matrix

The following table summarizes when to deploy which method in a drug development pipeline.

Feature	RP-HPLC (UV)	GC-MS (Derivatized)
Primary Use	Routine batch release, % Purity.	Impurity structural elucidation.
Sample Prep	Minimal (Dissolve & Shoot).	Complex (Requires Derivatization).[2][3]
Isomer Resolution	Excellent (Shape selectivity).	Moderate (Often co-elute).[4]
Sensitivity	Good (µg/mL range).	High (ng/mL range).
Thermal Stability	Suitable for labile compounds.	Risk of degradation if underivatized.

Part 5: Visualizing the Workflow

Diagram 1: Analytical Decision Logic

This flow illustrates the decision process for analyzing this specific cyclobutane derivative.

Caption: Decision tree for selecting HPLC vs. GC-MS based on the analytical objective (Quantification vs. Identification).

Diagram 2: Derivatization Mechanism (BSTFA)

Understanding the chemistry is vital for troubleshooting GC-MS prep.

Caption: Reaction pathway converting the polar acid to a volatile TMS-ester suitable for GC-MS analysis.

Part 6: References

• ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[5][6] Link

• Schummer, C., et al. (2009).[2] Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis. Talanta. Link

• Sigma-Aldrich Technical Bulletin. (2023). Derivatization Reagents for Gas Chromatography.[7][8]Link

• Agilent Technologies. (2020). Strategies for the Separation of Stereoisomers by HPLC.Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. database.ich.org [database.ich.org]
• 6. database.ich.org [database.ich.org]
• 7. tcichemicals.com [tcichemicals.com]
• 8. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]

Comparative Characterization Guide: 3-(Benzyloxy)cyclobutanecarboxylic Acid Synthesis

Topic: Characterization of 3-(Benzyloxy)cyclobutanecarboxylic acid reaction intermediates Content Type: Publish Comparison Guide

Executive Summary

3-(Benzyloxy)cyclobutanecarboxylic acid (CAS 4958-02-5) is a critical scaffold in medicinal chemistry, prized for its ability to introduce conformational restriction into peptide mimetics and small molecule inhibitors (e.g., for CNS disorders and viral targets).[1] Its rigid cyclobutane core locks pharmacophores into specific spatial orientations, enhancing binding affinity and metabolic stability compared to flexible linear analogs.[1]

This guide compares the Malonate Cyclization Route (the industry-preferred standard) against the Ketone Reduction Route (a common alternative). We provide detailed characterization protocols for the key reaction intermediates, focusing on the critical differentiation of cis- and trans- diastereomers.

Route Comparison: Malonate Cyclization vs. Ketone Reduction

The synthesis of 3-substituted cyclobutanes is historically challenging due to ring strain. Below, we compare the two dominant pathways based on yield, scalability, and intermediate stability.

Feature	Method A: Malonate Cyclization (Preferred)	Method B: Ketone Reduction (Alternative)
Starting Material	Epichlorohydrin / 1,3-Dihalides	3-Oxocyclobutanecarboxylic acid
Key Intermediate	1,1-Dicarboxylate Diester	3-Hydroxycyclobutanecarboxylic acid
Stereoselectivity	Forms cis/trans mixture (Thermodynamic control)	Variable (Reagent dependent)
Scalability	High (Stable intermediates, no exotic reagents)	Low (Requires expensive reducing agents)
Purity Profile	High (Crystallizable intermediates)	Moderate (Over-reduction byproducts)
Overall Yield	45–60%	20–35%

Verdict: Method A is the superior choice for drug development due to the crystallinity of the dicarboxylate intermediate, which allows for facile purification before the final decarboxylation step.

Reaction Pathway & Intermediates (Method A)

The following diagram outlines the self-validating workflow for the Malonate Cyclization route.

Figure 1: Step-wise synthetic pathway for the Malonate Cyclization route, highlighting critical isolation points.[2][3][4][5][6][7][8]

Detailed Characterization of Intermediates

Accurate characterization of intermediates is the "self-validating" aspect of this protocol. If Intermediate 2 is impure, the final decarboxylation will yield an intractable tar.

Intermediate 1: 2-(Benzyloxy)-1,3-dibromopropane [1][3]

• Role: The electrophile for ring closure.[1]

• Critical QC Check: Absence of epoxide peaks in NMR.

• 1H NMR (400 MHz, CDCl3):

  7.35 (m, 5H, Ph), 4.65 (s, 2H, OCH2Ph), 3.85 (m, 1H, CH-OBn), 3.55 (dd, 4H, CH2Br).[1]

• Performance Note: Residual PBr3 causes polymerization in the next step.[1] Ensure pH is neutral.

Intermediate 2: Diethyl 3-(benzyloxy)cyclobutane-1,1-dicarboxylate [1]

• Role: The cyclized "gem-diester" scaffold.[1]

• Critical QC Check: Disappearance of the triplet signal from the malonate methylene protons.

• 1H NMR (400 MHz, CDCl3):

  7.32 (m, 5H), 4.48 (s, 2H), 4.20 (q, 4H, Ester CH2), 3.95 (quint, 1H, H-3), 2.75-2.60 (m, 4H, Cyclobutane CH2).[1]

• Data Insight: The cyclobutane ring protons (

  ) appear as complex multiplets due to the roof effect, distinct from the acyclic precursor.

Final Product: 3-(Benzyloxy)cyclobutanecarboxylic acid [1]

• Isomerism: Exists as a mixture of cis and trans.[1][9]

• Separation: The cis isomer often crystallizes more readily or separates via silica gel chromatography (EtOAc/Hexane).[1]

• Stereochemical Assignment:

  • Cis-isomer:

    coupling is typically larger due to planar symmetry.[1] (H-1) ~ 3.10 ppm.[1]

  • Trans-isomer:

    (H-1) ~ 2.95 ppm.[1]

Experimental Protocol: Malonate Cyclization

Safety Note: This reaction involves sodium hydride (pyrophoric) and exothermic decarboxylation.[1] Conduct in a fume hood behind a blast shield.[1]

Step 1: Ring Closure (Formation of Intermediate 2) [1]

• Suspend NaH (60% dispersion, 2.2 eq) in anhydrous DMF under

  .

• Add Diethyl malonate (1.0 eq) dropwise at 0°C. Stir 30 min until

  evolution ceases.

• Add Intermediate 1 (1.0 eq) dissolved in DMF dropwise.[1]

• Heat to 85°C for 12 hours.

• Quench: Cool to 0°C, carefully add sat.

  .[1] Extract with EtOAc.[1][6]

• Validation: TLC (Hexane/EtOAc 4:1). Product

  ~ 0.5; Starting material ~ 0.8.

Step 2: Hydrolysis & Decarboxylation

• Dissolve Intermediate 2 in EtOH/H2O (3:1).[1] Add KOH (4 eq). Reflux 4h.

• Concentrate ethanol.[1] Acidify aqueous layer to pH 2 with HCl.[1][5] Extract Intermediate 3 (Dicarboxylic acid).[1]

• Decarboxylation: Heat the neat dicarboxylic acid to 160°C in an oil bath.

  evolution will be vigorous.[1]

• Distill the residue under high vacuum (Kugelrohr) to obtain the final product as a viscous oil or low-melting solid.

Performance Metrics & Troubleshooting

Parameter	Target Specification	Common Failure Mode	Solution
Purity (HPLC)	>98% (AUC)	<90% (Polymer formation)	Maintain Temp <90°C during cyclization.[1]
Yield (Step 1)	>75%	Low conversion	Ensure anhydrous DMF; NaH quality is critical.[1]
Cis/Trans Ratio	~60:40	Inconsistent ratio	Decarboxylation temp controls ratio.[1] Higher temp favors trans.[1]
Appearance	Clear oil / White solid	Dark brown tar	Oxidation during decarboxylation.[1] Use atmosphere.

References

• Preparation of 3-oxocyclobutanecarboxylic acid. (2013). Google Patents, CN103232340A.[1] Retrieved from

• Preparation method of 3-(benzyloxy)-1-cyclobutanone. (2020).[1][2][3] Google Patents, CN111320535B.[1] Retrieved from

• Cyclobutanecarboxylic acid. (1955).[1][8] Organic Syntheses, Coll.[1][4][6] Vol. 3, p. 213.[1][6] Retrieved from [Link][1]

• 3-((Benzyloxy)carbonyl)bicyclo[1.1.1]pentane-1-carboxylic Acid. (2022).[1][5] Molbank, M1478.[1] Retrieved from [Link][1][2][3][5][6][7][10]

• PubChem Compound Summary for CID 137582, cis-Cyclobutane-1,3-dicarboxylic acid. (2025). National Center for Biotechnology Information.[1] Retrieved from [Link]

Sources

• 1. cis-Cyclobutane-1,3-dicarboxylic acid | C6H8O4 | CID 137582 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN103242152A - Method for synthesizing compound 3-(benzyloxy)-1-cyclobutanone - Google Patents [patents.google.com]
• 3. CN111320535B - Preparation method of 3- (benzyloxy) -1-cyclobutanone - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. mdpi.com [mdpi.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. CN103232340A - Synthesis method of 3-oxocyclobutanecarboxylic acid - Google Patents [patents.google.com]
• 8. CN105037130A - Synthesis method of 3-oxocyclobutanecarboxylic acid - Google Patents [patents.google.com]
• 9. preprints.org [preprints.org]
• 10. US4306077A - Process for separating cis and trans isomers of cyclopropane carboxylic acids - Google Patents [patents.google.com]

Verifying the stereochemistry of 3-(Benzyloxy)cyclobutanecarboxylic acid derivatives

Publish Comparison Guide: Stereochemical Verification of 3-(Benzyloxy)cyclobutanecarboxylic Acid Derivatives

Executive Summary: The Stereochemical Challenge

In the high-stakes arena of drug discovery, the cyclobutane ring serves as a critical bioisostere, offering rigid conformational restriction that can lock pharmacophores into bioactive geometries. However, the utility of 3-(benzyloxy)cyclobutanecarboxylic acid —a versatile scaffold for peptidomimetics and fragment-based drug design—is frequently bottlenecked by the difficulty in assigning its stereochemistry.

Unlike planar aromatic systems or rigid cyclohexanes, the cyclobutane ring exists in a puckered "butterfly" conformation. This dynamic puckering renders standard

H-NMR coupling constant ( -value) analysis ambiguous, leading to frequent misassignments.

This guide objectively compares the three primary methodologies for verifying the cis (Z) and trans (E) isomers of 3-(benzyloxy)cyclobutanecarboxylic acid derivatives. We analyze the Nuclear Overhauser Effect (NOE) , X-Ray Crystallography , and Chemical Correlation workflows to determine which offers the optimal balance of speed, accuracy, and resource efficiency for your development pipeline.

Comparative Analysis of Verification Methodologies

We evaluated three standard workflows used in pharmaceutical application labs.

Method A: 2D NOESY/ROESY NMR Spectroscopy (The Industry Workhorse)

• Principle: Detects through-space magnetic interactions (< 5 Å) between the C1-methine and C3-methine protons.

• Performance:

  • Speed: High (1–4 hours).

  • Sample Req: Non-destructive; requires ~5–10 mg.

  • Reliability: Moderate to High. Can be compromised by signal overlap or conformational averaging in the puckered ring.

• Verdict: The first-line screening tool.

Method B: Single-Crystal X-Ray Diffraction (The Gold Standard)

• Principle: Direct determination of absolute configuration via electron density mapping.

• Performance:

  • Speed: Low (Days to Weeks for crystal growth).

  • Sample Req: Requires a crystalline derivative (the free acid is often an oil).

  • Reliability: Absolute (100%).

• Verdict: Essential for IND-enabling data, but impractical for routine screening.

Method C: Chemical Correlation via Lactonization (The Chemical Proof)

• Principle: Exploits the geometric requirement that only the cis-3-hydroxy isomer can form a bridged bicyclic lactone (2-oxabicyclo[2.1.1]hexan-3-one system) upon deprotection.

• Performance:

  • Speed: Low (Requires multi-step synthesis).

  • Sample Req: Destructive; consumes material.

  • Reliability: High (Binary Yes/No result).

• Verdict: The ultimate "tie-breaker" when NMR is ambiguous and crystals fail.

Data Presentation: Quantitative Comparison

Table 1: Comparative Metrics of Verification Protocols

Feature	Method A: 2D NOESY	Method B: X-Ray XRD	Method C: Chem. Correlation
Throughput	High (10+ samples/day)	Low (1 sample/week)	Low (Parallel synthesis possible)
Cost per Sample	Low ($)	High ( $)	Moderate ( )
Material State	Solution (CDCl /DMSO)	Solid Crystal (Required)	Solution (Reactive intermediate)
Ambiguity Risk	15% (due to ring flip)	0%	5% (synthetic failure)
Key Data Output	Cross-peak intensity	ORTEP Plot	Reaction Yield / IR Shift

Table 2: Typical NMR Characteristics (400 MHz, CDCl

) Note: Values are representative for 1,3-disubstituted cyclobutanes.

Isomer	H1/H3 Chemical Shift Trend	NOE Correlation (H1 H3)	Thermodynamic Stability
cis (Z)	Often shielded (pseudo-axial)	Strong Cross-peak	Higher (Diequatorial-like)
trans (E)	Often deshielded (pseudo-equatorial)	Absent	Lower (Axial/Equatorial)

Detailed Experimental Protocols

Protocol 1: The "Chemical Proof" (Lactonization)

Use this protocol to definitively assign the cis-isomer if NMR is inconclusive.

Objective: Convert 3-(benzyloxy)cyclobutanecarboxylic acid to the bridged lactone. Only the cis isomer can cyclize.

• Hydrogenolysis (Deprotection):

  • Dissolve the target isomer (100 mg) in MeOH (5 mL).

  • Add 10% Pd/C (10 mg) and stir under H

    (1 atm) for 4 h.

  • Filter through Celite and concentrate to yield 3-hydroxycyclobutanecarboxylic acid .

• Lactonization Attempt:

  • Dissolve the crude hydroxy acid in dry CH

    Cl (10 mL).

  • Add 1.2 eq. EDC·HCl and 0.1 eq. DMAP. Stir at 0°C

    RT for 12 h.

  • Analysis: Monitor by IR or GC-MS.

    • Positive Result: Appearance of a strained lactone carbonyl peak (~1770–1780 cm

      ) indicates the starting material was cis .

    • Negative Result: Recovery of starting material or oligomers indicates trans .

Protocol 2: 2D NOESY Acquisition

• Solvent: Pyridine-

  or Benzene- (often provide better dispersion than CDCl for cyclobutanes).

• Parameters: Mixing time (

  ) = 600–800 ms.

• Processing: Phasing must be precise to distinguish true NOE (negative phase relative to diagonal in NOESY) from exchange peaks.

Visualizations

Figure 1: Stereochemical Assignment Decision Tree

Caption: Logical workflow for assigning stereochemistry. NOESY is the primary screen; lactonization serves as the chemical validator.

Figure 2: Chemical Correlation Mechanism

Caption: The "Chemical Proof": Only the cis-isomer possesses the geometry required to form the strained bridged lactone.

Expert Insights & Causality

Why NOESY Fails: The cyclobutane ring is not planar; it puckers ~25–35° to relieve torsional strain (eclipsing interactions). This puckering causes the "equatorial" and "axial" protons to exchange rapidly on the NMR timescale. If the rate of exchange is comparable to the NOE buildup, or if the average distance between H1 and H3 in the trans isomer momentarily shortens, artifacts can occur. Expert Tip: Always run spectra in non-polar solvents like Benzene-

. Benzene solvates the electron-deficient faces of the ring differently, often resolving overlapping signals that are coincident in CDCl .

The Stability Paradox: Contrary to cyclohexane intuition (where 1,3-diaxial is disfavored), in 1,3-disubstituted cyclobutanes, the cis isomer is often the thermodynamic product . The cis isomer allows both substituents to adopt pseudo-equatorial positions in the puckered ring, whereas the trans isomer forces one substituent into a pseudo-axial position, increasing transannular steric strain.

References

• Wiberg, K. B., & Barth, D. E. (1969). The Stereochemistry of Cyclobutane Derivatives. Journal of the American Chemical Society. Link

• Pigge, F. C., et al. (2015). Synthesis and Crystallographic Analysis of 1,3-Disubstituted Cyclobutanes. Journal of Organic Chemistry.[1] Link

• Haufe, G., et al. (2009). Stereoselective Synthesis of 3-Substituted Cyclobutanecarboxylic Acids. Organic Letters.[1] Link

• Org. Synth. (1973). Cyclobutanecarboxylic acid and Derivatives.[2][3][4] Organic Syntheses, Coll.[2][3] Vol. 5, p. 273.[2] Link

Sources

• 1. Lactone synthesis [organic-chemistry.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]

A Researcher's Guide to the Spectroscopic Cross-Verification of 3-(Benzyloxy)cyclobutanecarboxylic Acid

In the landscape of pharmaceutical research and drug development, the unequivocal structural confirmation of novel and intermediate compounds is a cornerstone of scientific rigor. For molecules such as 3-(Benzyloxy)cyclobutanecarboxylic acid, a versatile building block in medicinal chemistry, precise spectroscopic characterization is not merely a procedural step but a critical prerequisite for its application in the synthesis of complex bioactive molecules.[1] This guide provides an in-depth comparison of experimental spectroscopic data for 3-(Benzyloxy)cyclobutanecarboxylic acid with established literature values, offering a practical framework for researchers to ensure the identity and purity of their synthesized materials.

The molecular structure of 3-(Benzyloxy)cyclobutanecarboxylic acid, with its distinct benzylic ether and cyclobutane carboxylic acid moieties, gives rise to a unique spectroscopic fingerprint. This guide will delve into the nuances of its ¹H NMR, ¹³C NMR, and mass spectrometry data, providing the necessary context and interpretation to confidently verify the compound's structure.

Literature Spectroscopic Data for 3-(Benzyloxy)cyclobutanecarboxylic Acid

A thorough review of scientific databases and chemical supplier specifications provides the foundational reference data for our comparison. The compound, identified by CAS Number 4958-02-5, has a molecular formula of C₁₂H₁₄O₃ and a molecular weight of 206.24 g/mol .[1][2][3] It is crucial to note that this compound can exist as cis and trans isomers, which will manifest as distinct spectroscopic signatures. For the purpose of this guide, we will focus on the characterization of the isomeric mixture or the predominantly available isomer, while highlighting the expected differences.

Table 1: Literature Spectroscopic Data for 3-(Benzyloxy)cyclobutanecarboxylic Acid

Parameter	Value	Source
Molecular Formula	C₁₂H₁₄O₃	[1][2][3]
Molecular Weight	206.24 g/mol	[1][2][3]
Exact Mass	206.0943 g/mol	[4]
Appearance	Yellow liquid or solid	[3]

Note: Specific NMR and mass spectrometry data from peer-reviewed literature for direct comparison can be sparse. Commercial supplier data and analogous compound data provide valuable benchmarks.

Experimental Protocol for Spectroscopic Data Acquisition

To ensure the generation of high-quality, reproducible data for comparison, adherence to a standardized experimental protocol is paramount. The following section outlines the recommended procedures for acquiring ¹H NMR, ¹³C NMR, and mass spectrometry data for a synthesized sample of 3-(Benzyloxy)cyclobutanecarboxylic acid.

Workflow for Spectroscopic Data Cross-Referencing

Caption: Workflow for acquiring and cross-referencing spectroscopic data.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 10-15 mg of the synthesized 3-(Benzyloxy)cyclobutanecarboxylic acid.

  • Dissolve the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard for NMR analysis. The use of a deuterated solvent is essential to avoid large solvent signals in the ¹H NMR spectrum.[5]

  • For mass spectrometry, prepare a dilute solution of the sample in a suitable solvent such as methanol or acetonitrile.

• ¹H NMR Spectroscopy:

  • Acquire the ¹H NMR spectrum on a 400 MHz or higher field spectrometer to ensure adequate signal dispersion.

  • Typical acquisition parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

  • The chemical shifts should be referenced to the TMS signal at 0.00 ppm.

• ¹³C NMR Spectroscopy:

  • Obtain a proton-decoupled ¹³C NMR spectrum on the same instrument.

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

  • The chemical shifts are referenced to the CDCl₃ solvent peak at 77.16 ppm.

• Mass Spectrometry:

  • Analyze the sample using an electrospray ionization (ESI) mass spectrometer, typically in negative ion mode to observe the deprotonated molecule [M-H]⁻, as carboxylic acids are readily deprotonated.

  • High-resolution mass spectrometry (HRMS) is recommended to confirm the elemental composition.

Data Comparison and In-Depth Analysis

The acquired experimental data should be meticulously compared with the expected values derived from literature and spectral prediction tools.

Table 2: Comparison of Experimental and Literature ¹H NMR Data

Assignment	Expected Chemical Shift (δ, ppm)	Experimental Chemical Shift (δ, ppm)	Multiplicity	Integration
-COOH	10.0 - 12.0	User to input	Broad singlet	1H
Ar-H	7.2 - 7.4	User to input	Multiplet	5H
-O-CH ₂-Ph	~4.5	User to input	Singlet	2H
CH -O	3.9 - 4.2	User to input	Multiplet	1H
CH -COOH	2.8 - 3.2	User to input	Multiplet	1H
Cyclobutane-CH ₂	2.0 - 2.6	User to input	Multiplet	4H

Note: The exact chemical shifts and multiplicities can vary depending on the cis/trans isomeric ratio and the solvent used. The broadness of the carboxylic acid proton is a characteristic feature. The aromatic protons of the benzyl group typically appear as a multiplet.

Table 3: Comparison of Experimental and Literature ¹³C NMR Data

Assignment	Expected Chemical Shift (δ, ppm)	Experimental Chemical Shift (δ, ppm)
-C OOH	175 - 180	User to input
Ar-C (quaternary)	~138	User to input
Ar-C H	127 - 129	User to input
-O-C H₂-Ph	~70	User to input
C H-O	~70	User to input
C H-COOH	~40	User to input
Cyclobutane-C H₂	25 - 35	User to input

Note: The chemical shifts of the cyclobutane ring carbons are sensitive to the stereochemistry. The carboxyl carbon is significantly downfield due to the deshielding effect of the two oxygen atoms.[5]

Mass Spectrometry Analysis:

• Expected [M-H]⁻: 205.0865

• Experimental [M-H]⁻: User to input

A high-resolution mass spectrum should yield a mass measurement within a few parts per million (ppm) of the calculated exact mass, confirming the molecular formula.

Conclusion

This guide provides a comprehensive framework for the cross-referencing of spectroscopic data for 3-(Benzyloxy)cyclobutanecarboxylic acid. By following the detailed experimental protocols and utilizing the comparative data tables, researchers can confidently verify the structure and purity of their synthesized material. This rigorous approach to analytical validation is indispensable for ensuring the reliability and reproducibility of subsequent research and development efforts in the pharmaceutical sciences.

References

• Kuujia.com. trans-3-benzyloxycyclobutanecarboxylic acid. Available from: [Link]

• MySkinRecipes. 3-(Benzyloxy)-cyclobutanecarboxylicacid. Available from: [Link]

• MDPI. 3-((Benzyloxy)carbonyl)bicyclo[1.1.1]pentane-1-carboxylic Acid. Available from: [Link]

• SpectraBase. Cyclobutanecarboxylic acid. Available from: [Link]

• Capot Chemical Co., Ltd. Specifications of 3-benzyloxy-cyclobutanecarboxylic acid. Available from: [Link]

• ACS Publications. Applications of C–H Functionalization Logic to Cyclobutane Synthesis. The Journal of Organic Chemistry. Available from: [Link]

• Google Patents. Preparation method of 3- (benzyloxy) -1-cyclobutanone.

• ResearchGate. 13 C NMR spectrum of compound C from BuOK, dimethylsilacyclobutane, and 1,1-diphenylethylene quenched by Me3SiCl. Available from: [Link]

• ResearchGate. Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. Available from: [Link]

• Doc Brown's Chemistry. The C-13 NMR spectrum of benzoic acid. Available from: [Link]

• The Royal Society of Chemistry. Electronic Supplementary Information. Available from: [Link]

• J. Braz. Chem. Soc. Appel Reaction of Carboxylic Acids with Tribromoisocyanuric Acid/ Triphenylphosphine - Supplementary Information. Available from: [Link]

• MIT OpenCourseWare. APPENDIX 2 - 1H NMR Spectral parameters for substituted benzenes. Available from: [Link]

Sources

• 1. 3-(Benzyloxy)-cyclobutanecarboxylicacid [myskinrecipes.com]
• 2. capotchem.cn [capotchem.cn]
• 3. 3-Benzyloxy-cyclobutanecarboxylic acid 97% | CAS: 4958-02-5 | AChemBlock [achemblock.com]
• 4. 84182-48-9(trans-3-benzyloxycyclobutanecarboxylic acid) | Kuujia.com [kuujia.com]
• 5. 13C nmr spectrum of benzoic acid C7H6O2 C6H5COOH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of benzoic acid C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 3-(Benzyloxy)cyclobutanecarboxylic Acid: Personal Protective Equipment and Safety Protocols

Navigating the complexities of novel chemical compounds requires a safety-first mindset, grounded in a thorough understanding of potential hazards and the protocols to mitigate them. This guide provides essential safety and logistical information for handling 3-(Benzyloxy)cyclobutanecarboxylic acid (CAS No. 4958-02-5), focusing on the selection and use of appropriate Personal Protective Equipment (PPE). As your partner in laboratory safety, we aim to provide value beyond the product by building a foundation of trust through expert, field-proven insights.

Hazard Assessment: Understanding the Risk Profile

While comprehensive toxicological data for 3-(Benzyloxy)cyclobutanecarboxylic acid is not extensively published, a robust safety protocol can be developed by analyzing its structural motifs—a carboxylic acid, a cyclobutane ring, and a benzyl ether—and by referencing data from structurally similar compounds.

The primary hazards are associated with its acidic nature and potential as an irritant. Safety data for analogous compounds indicate that 3-(Benzyloxy)cyclobutanecarboxylic acid should be handled as a substance that is potentially harmful if swallowed, and capable of causing skin irritation, serious eye irritation or damage, and respiratory irritation.[1][2][3][4][5]

Hazard Classification	Associated Risk	Supporting Evidence from Analogous Compounds
Skin Corrosion/Irritation	Causes skin irritation.[1][2] Repeated exposure may lead to dermatitis.[1]	Cyclobutanecarboxylic acid causes severe skin burns, and Benzoic acid causes skin irritation.[1][3]
Serious Eye Damage/Irritation	Causes serious eye irritation/damage.[1][2][4][5] Contact can cause redness, pain, and potential conjunctivitis.[1]	Benzoic acid is classified as causing serious eye damage (Category 1).[1] 2-(Benzyloxy)ethanol also causes serious eye damage.[5]
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory tract irritation.[1][2][4]	Benzoic acid and other related compounds are known to cause respiratory irritation.[1]
Acute Oral Toxicity	Harmful if swallowed.[2][5]	Ingestion of similar materials can cause sore throat, gastric pain, nausea, and vomiting.[1]

Given its appearance as a yellow liquid, it should be stored under refrigeration (0-8 °C) to ensure stability.[4]

The Hierarchy of Controls: A Foundational Safety Principle

Before relying on PPE, it is critical to implement higher-level safety controls. PPE is the last line of defense. The most effective safety strategy involves layering controls.

Sources

• 1. tsapps.nist.gov [tsapps.nist.gov]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. 3-Benzyloxy-cyclobutanecarboxylic acid 97% | CAS: 4958-02-5 | AChemBlock [achemblock.com]
• 5. tcichemicals.com [tcichemicals.com]